2-Tert-butyl-1-methylaziridine

Core Science & Biosynthesis

2-Tert-butyl-1-methylaziridine CAS number and structure

An In-depth Technical Guide to 2-Tert-butyl-1-methylaziridine

Abstract

This technical guide provides a comprehensive overview of 2-tert-butyl-1-methylaziridine, a saturated three-membered heterocyclic compound. Aziridines are valuable intermediates in organic synthesis due to the high ring strain that facilitates selective ring-opening reactions.[1][2] This document, intended for researchers, scientists, and professionals in drug development, details the core properties, synthesis, reactivity, and applications of this specific non-activated aziridine. We will explore its structural characteristics, which dictate its chemical behavior, and provide insight into its utility as a synthetic building block. The guide includes detailed protocols, mechanistic diagrams, and a thorough safety assessment to ensure its effective and safe application in a laboratory setting.

Core Properties and Identification

2-Tert-butyl-1-methylaziridine is a chiral, non-activated aziridine. The term "non-activated" refers to the presence of an electron-donating alkyl group (methyl) on the nitrogen atom, which makes the aziridine ring less susceptible to nucleophilic attack compared to "activated" aziridines bearing electron-withdrawing groups.[3][4] Its reactivity must be induced, typically through acid catalysis, to protonate the nitrogen and form a more reactive aziridinium ion intermediate.[4][5] The defining structural features are the sterically demanding tert-butyl group at the C2 position and the methyl group on the nitrogen atom.

Chemical Identity

Identifier	Value	Source
CAS Number	54697-56-2
Molecular Formula	C₇H₁₅N	[6]
Molecular Weight	113.20 g/mol	N/A
IUPAC Name	2-(tert-butyl)-1-methylaziridine
SMILES	CC(C)(C)C1CN1C	[6]
InChI	1S/C7H15N/c1-7(2,3)6-5-8(6)4/h6H,5H2,1-4H3	[6]
InChIKey	UVAHICMTODIGEL-UHFFFAOYSA-N	[6]

Physicochemical and Spectroscopic Data

Property	Value	Source
Physical Form	Liquid
Predicted XlogP	1.8	[6]
Storage Temperature	Normal/Room Temperature

Expected Spectroscopic Features:

• ¹H NMR: The spectrum would be characterized by a sharp singlet around 0.9-1.1 ppm integrating to 9H for the tert-butyl group. The protons on the aziridine ring would appear at a higher field (more shielded) than typical alkanes, likely in the 1.0-2.5 ppm range, showing complex splitting patterns due to geminal and vicinal coupling. The N-methyl group would present as a singlet around 2.2-2.4 ppm.

• ¹³C NMR: The quaternary carbon and the three methyl carbons of the tert-butyl group would appear around 30-35 ppm and 25-28 ppm, respectively. The two carbons of the aziridine ring would be significantly shielded, appearing in the 20-40 ppm range. The N-methyl carbon would be found around 35-40 ppm.

• IR Spectroscopy: Key stretches would include C-H vibrations around 2850-3000 cm⁻¹ and C-N stretching in the 1250-1020 cm⁻¹ region. The absence of an N-H stretch (around 3300-3500 cm⁻¹) confirms the N-substitution.

Synthesis Methodology: The Wenker Aziridine Synthesis

The synthesis of N-alkyl aziridines can be efficiently achieved through variations of the Wenker synthesis, which involves the cyclization of a β-amino alcohol. This method is a robust and well-established pathway for forming the strained three-membered ring.

Causality in Experimental Design

The chosen protocol involves two key transformations: the sulfonation of the hydroxyl group of a β-amino alcohol, followed by an intramolecular nucleophilic substitution (Sₙ2) reaction.

• Sulfonation: The hydroxyl group is a poor leaving group. Converting it to a sulfonate ester (e.g., a tosylate or mesylate) transforms it into an excellent leaving group. This is critical for the subsequent cyclization step to proceed efficiently.

• Base-Induced Cyclization: The addition of a strong, non-nucleophilic base (e.g., sodium hydride) is necessary to deprotonate the amine. This deprotonation generates a more potent internal nucleophile (the amide anion), which then attacks the carbon bearing the sulfonate leaving group, closing the ring to form the aziridine.

Experimental Protocol: A Representative Example

This protocol describes the synthesis of 2-tert-butyl-1-methylaziridine from a commercially available precursor, 1-(methylamino)-3,3-dimethyl-2-butanol.

Step 1: Sulfonation of the Amino Alcohol

• Dissolve 1-(methylamino)-3,3-dimethyl-2-butanol (1.0 eq) in anhydrous dichloromethane (DCM) in a round-bottom flask equipped with a magnetic stirrer and an argon inlet. Cool the solution to 0 °C in an ice bath.

• Add triethylamine (1.2 eq) to the solution. This base acts as a scavenger for the HCl that will be generated.

• Slowly add p-toluenesulfonyl chloride (TsCl) (1.1 eq) portion-wise to the stirred solution, ensuring the temperature remains below 5 °C.

• Allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution. Extract the product with DCM (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude tosylated intermediate.

Step 2: Base-Induced Cyclization

• In a separate flame-dried, three-neck flask under an argon atmosphere, prepare a suspension of sodium hydride (NaH) (1.5 eq, 60% dispersion in mineral oil) in anhydrous tetrahydrofuran (THF).

• Dissolve the crude tosylated intermediate from Step 1 in anhydrous THF.

• Slowly add the solution of the intermediate to the NaH suspension at 0 °C. Caution: Hydrogen gas is evolved.

• After the addition is complete, allow the mixture to warm to room temperature and then gently reflux for 4-6 hours until TLC analysis indicates the formation of the product.

• Cool the reaction to 0 °C and cautiously quench by the slow addition of water.

• Extract the product with diethyl ether (3x). Combine the organic layers, wash with brine, dry over anhydrous potassium carbonate, filter, and carefully concentrate the solvent using a rotary evaporator at low temperature to obtain the crude 2-tert-butyl-1-methylaziridine.

• Purify the product via fractional distillation under reduced pressure.

Caption: Synthesis workflow for 2-tert-butyl-1-methylaziridine.

Reactivity and Mechanistic Pathways

The chemistry of aziridines is dominated by ring-opening reactions, driven by the release of approximately 27 kcal/mol of ring strain.[1] As a non-activated aziridine, 2-tert-butyl-1-methylaziridine requires activation for it to react with most nucleophiles.

Nucleophilic Ring-Opening

The most common reaction is the acid-catalyzed nucleophilic ring-opening. The nitrogen atom is first protonated by an acid (Lewis or Brønsted) to form a highly reactive aziridinium ion. This intermediate is then attacked by a nucleophile.

Regioselectivity: The regiochemical outcome of the attack is governed by both electronic and steric factors. For 2-tert-butyl-1-methylaziridine, the bulky tert-butyl group at C2 creates significant steric hindrance. Consequently, nucleophilic attack occurs almost exclusively at the less-substituted C3 position in a classic Sₙ2 fashion. This results in the formation of a single regioisomer, which is highly valuable for predictable synthetic outcomes.

Caption: Acid-catalyzed nucleophilic ring-opening mechanism.

This predictable regioselectivity allows for the stereospecific synthesis of complex amines, amino alcohols, and other nitrogen-containing compounds, making it a powerful tool in asymmetric synthesis.[3]

Applications in Drug Discovery and Development

Aziridines are key structural motifs and versatile intermediates in medicinal chemistry. Their ability to undergo regio- and stereoselective ring-opening provides access to chiral building blocks that are essential for constructing complex bioactive molecules.[3][7]

• Chiral Building Blocks: The ring-opening of chiral aziridines provides reliable access to enantiomerically pure 1,2-amino alcohols and 1,2-diamines, which are prevalent substructures in many pharmaceutical agents.[8]

• Bioactive Scaffolds: The aziridine ring itself is present in several natural products with potent biological activity, including antitumor agents like Mitomycin C and Azinomycin B.[8][9] These molecules often exert their effect through alkylation of biological macromolecules like DNA, a reaction initiated by the opening of the strained aziridine ring.[8]

• Precursors to Heterocycles: Aziridines can be converted into a wide variety of other nitrogen-containing heterocycles through ring-expansion or rearrangement reactions, further expanding their synthetic utility.[1]

While 2-tert-butyl-1-methylaziridine itself is not a therapeutic agent, its value lies in its role as a precursor. The combination of its chirality and the sterically directing tert-butyl group makes it an attractive starting material for the synthesis of novel pharmaceutical candidates.

Safety and Handling

2-Tert-butyl-1-methylaziridine, like many small-molecule amines and strained-ring compounds, must be handled with appropriate care.

Safety Information	Details	Source
Signal Word	Danger
Hazard Statements	H302: Harmful if swallowed.H315: Causes skin irritation.H318: Causes serious eye damage.H335: May cause respiratory irritation.
Precautionary Statements	P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P310, P312, P330, P332+P313, P362, P403+P233, P405, P501

Handling Recommendations:

• Always handle this compound in a well-ventilated chemical fume hood.

• Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab coat, and nitrile gloves.

• Avoid inhalation of vapors and contact with skin and eyes.

• Store in a tightly sealed container in a cool, dry place away from acids and oxidizing agents.

Conclusion

2-Tert-butyl-1-methylaziridine is a synthetically valuable, non-activated aziridine. Its key chemical characteristic is its propensity for highly regioselective, acid-catalyzed ring-opening, which is directed by the steric bulk of the C2-tert-butyl group. This predictable reactivity makes it an important building block for the stereocontrolled synthesis of complex nitrogenous compounds, positioning it as a useful tool for researchers in organic synthesis and pharmaceutical development. Proper adherence to safety protocols is essential when handling this reactive compound.

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Navigating the Energetic Landscape: A Technical Guide to the Nitrogen Inversion Barrier in N-Methyl Aziridines

For Researchers, Scientists, and Drug Development Professionals

Abstract

The three-membered aziridine ring is a cornerstone of synthetic chemistry and a privileged scaffold in medicinal chemistry.[1][2] A key determinant of its reactivity and stereochemical outcome is the phenomenon of nitrogen inversion, a process where the nitrogen atom and its substituents oscillate through a planar transition state.[3] In N-methyl aziridines, the barrier to this inversion is a critical parameter that dictates conformational stability, and by extension, influences reaction pathways and biological activity. This in-depth guide provides a comprehensive exploration of the nitrogen inversion barrier in N-methyl aziridines, delving into the theoretical underpinnings, the factors that govern its magnitude, and the state-of-the-art computational and experimental techniques used for its characterization. By synthesizing fundamental principles with practical applications, this document aims to equip researchers, scientists, and drug development professionals with the knowledge to strategically manipulate and harness this fundamental stereochemical process.

Introduction: The Dynamic World of the Aziridine Nitrogen

Unlike their carbon counterparts in cyclopropane, the nitrogen atom in an aziridine ring is not static. It is a stereogenic center that can, under most conditions, rapidly invert its configuration.[4] This process, known as nitrogen inversion or pyramidal inversion, involves the movement of the nitrogen's lone pair of electrons through the nucleus to the opposite face of the atom, akin to an umbrella turning inside out in a strong wind.[5][6]

For acyclic amines at room temperature, this inversion is extremely rapid, with an energy barrier of approximately 6-7 kcal/mol, preventing the isolation of enantiomers.[7] However, incorporating the nitrogen into a strained three-membered ring, as in aziridine, significantly increases this activation energy.[8] This elevation of the inversion barrier is a direct consequence of the increased angle strain in the planar sp2-hybridized transition state, where the bond angles are constrained to approximately 60°.[8] The nitrogen inversion barrier in 2-methylaziridine, for instance, is a more substantial 17 kcal/mol.[9] This heightened barrier opens the door to controlling and utilizing the stereochemistry at the nitrogen center, a critical consideration in asymmetric synthesis and drug design.[10]

This guide will focus specifically on N-methyl aziridines, a common and important subclass. We will explore how the methyl group, and other factors, influence the delicate balance of forces that govern the rate of nitrogen inversion.

Theoretical Framework: Understanding the Inversion Barrier

The nitrogen inversion process can be visualized as the movement of the molecule along a reaction coordinate from one pyramidal ground state, through a planar transition state, to the inverted pyramidal ground state.

Caption: Energy profile for nitrogen inversion.

The height of the energy barrier (ΔG‡) between the ground state and the transition state is the nitrogen inversion barrier. Several key factors contribute to the magnitude of this barrier:

• Hybridization: The ground state of the aziridine nitrogen is approximately sp³ hybridized with a pyramidal geometry. The transition state requires the nitrogen to adopt an sp² hybridization with a planar geometry. The energy difference between these two states is a primary contributor to the inversion barrier.

• Angle Strain: As mentioned, the three-membered ring of aziridine imposes significant angle strain. This strain is exacerbated in the planar transition state, where the ideal bond angles for sp² hybridization (~120°) are severely compressed to ~60°. This increased strain in the transition state is a major reason for the higher inversion barrier in aziridines compared to acyclic amines.[8]

• Electronic Effects: The nature of the substituent on the nitrogen atom plays a crucial role in modulating the inversion barrier. Electron-withdrawing groups attached to the nitrogen generally increase the barrier.[8][9] This is because they inductively withdraw electron density from the nitrogen, making the lone pair in its sp³ orbital more tightly held and thus lowering its energy. This widens the energy gap to the pure p-orbital of the transition state.[8] Conversely, groups that can stabilize the planar transition state through conjugation, such as phenyl or carbonyl groups, tend to lower the inversion barrier.[8][11]

• Steric Effects: Bulky substituents on either the nitrogen or the ring carbons can influence the inversion rate. Generally, steric hindrance can destabilize the pyramidal ground state relative to the more open transition state, thus lowering the inversion barrier.[12]

The Influence of N-Methylation on the Inversion Barrier

The presence of a methyl group on the aziridine nitrogen has a distinct impact on the inversion barrier. While a simple alkyl group like methyl is not strongly electron-withdrawing or -donating, its effect is not entirely neutral.

Computational studies have shown that the N-inversion energy for N-methyl aziridine is approximately 16.97 kcal/mol.[11] This is slightly higher than that of the parent N-H aziridine (16.64 kcal/mol).[11] This suggests that the methyl group has a small, barrier-increasing effect. This can be attributed to a combination of subtle electronic and steric factors.

Compound	N-Substituent (R)	Calculated N-Inversion Energy (kcal/mol)
1	H	16.64[11]
2	Me	16.97[11]
3	Ph	8.91[11]
4	Bn	16.70[11]
5	COPh	5.75[11]

Table 1: Calculated N-inversion energies for various N-substituted aziridines.[11]

The data in Table 1 clearly illustrates the significant influence of the N-substituent. While the methyl group in compound 2 only slightly increases the barrier compared to the unsubstituted aziridine 1 , the introduction of a phenyl group (3 ) or a benzoyl group (5 ) leads to a dramatic decrease in the inversion barrier due to stabilization of the planar transition state through conjugation.[11] The benzyl group (4 ), being electronically similar to a methyl group in terms of its direct attachment to the nitrogen, has a comparable inversion barrier.[11]

Methodologies for Studying the Nitrogen Inversion Barrier

The investigation of the nitrogen inversion barrier in N-methyl aziridines relies on a synergistic combination of computational and experimental techniques.

Computational Approaches

Density Functional Theory (DFT) has emerged as a powerful tool for accurately predicting the molecular structures of both the ground and transition states of aziridines, as well as for calculating the associated energy barriers.[7]

Workflow for Computational Analysis:

Caption: Computational workflow for determining the nitrogen inversion barrier.

Detailed Protocol for DFT Calculations:

• Structure Definition: The initial 3D coordinates of the N-methyl aziridine molecule are generated.

• Ground State Geometry Optimization: A geometry optimization is performed to find the lowest energy conformation of the pyramidal ground state. A common functional for this purpose is B3LYP with a suitable basis set such as 6-31+G(d,p).[11]

• Transition State Search: A transition state search is conducted to locate the planar geometry corresponding to the peak of the inversion barrier. This is often achieved using methods like the synchronous transit-guided quasi-Newton (STQN) method.

• Frequency Calculations: Vibrational frequency calculations are performed on both the optimized ground state and the transition state structures.

• Transition State Verification: A true transition state is confirmed by the presence of exactly one imaginary frequency, which corresponds to the motion along the reaction coordinate for nitrogen inversion. The ground state should have no imaginary frequencies.

• Intrinsic Reaction Coordinate (IRC) Calculation: An IRC calculation can be performed to confirm that the identified transition state connects the two enantiomeric pyramidal ground states.

• Inversion Barrier Calculation: The Gibbs free energy of activation (ΔG‡) is calculated as the difference in the Gibbs free energies of the transition state and the ground state.[7]

Experimental Techniques

Nuclear Magnetic Resonance (NMR) spectroscopy is the primary experimental method for determining the rates of nitrogen inversion.[12][13] Dynamic NMR (DNMR) techniques are particularly well-suited for studying processes that occur on the NMR timescale.[14]

Principle of DNMR for Measuring Nitrogen Inversion:

In an appropriately substituted N-methyl aziridine, the protons on the ring can be diastereotopic. For example, in a 2-substituted N-methyl aziridine, the two protons at the 3-position will be cis and trans to the substituent. At low temperatures, where nitrogen inversion is slow on the NMR timescale, these protons will have different chemical shifts and will appear as separate signals. As the temperature is increased, the rate of nitrogen inversion increases. When the rate of inversion becomes comparable to the difference in the resonance frequencies of the two protons, the signals will broaden. At a sufficiently high temperature, the inversion becomes so rapid that the NMR spectrometer detects only the time-averaged environment of the protons, and a single, sharp signal is observed. This temperature-dependent behavior of the NMR spectrum allows for the determination of the rate constant for inversion at the coalescence temperature, and from this, the activation energy for the process can be calculated using the Eyring equation.[12][15]

Experimental Protocol for DNMR Analysis:

• Sample Preparation: A solution of the N-methyl aziridine derivative is prepared in a suitable deuterated solvent. The choice of solvent can sometimes have a minor effect on the inversion barrier.[16]

• Low-Temperature NMR: The ¹H NMR spectrum is recorded at a low temperature where the signals for the diastereotopic protons are sharp and well-resolved.

• Variable Temperature NMR: A series of ¹H NMR spectra are recorded at increasing temperatures.

• Determination of Coalescence Temperature (Tc): The temperature at which the two signals for the diastereotopic protons merge into a single broad peak is identified as the coalescence temperature.

• Calculation of the Rate Constant (k) at Tc: The rate constant at the coalescence temperature can be calculated using the following equation for a simple two-site exchange: k = (π * Δν) / √2 where Δν is the difference in the chemical shifts of the two signals (in Hz) at low temperature.

• Calculation of the Free Energy of Activation (ΔG‡): The Gibbs free energy of activation at the coalescence temperature can be calculated using the Eyring equation: ΔG‡ = 2.303 * R * Tc * [10.319 - log(k / Tc)] where R is the ideal gas constant.

Implications in Drug Development and Chemical Synthesis

The magnitude of the nitrogen inversion barrier in N-methyl aziridines has profound implications for both drug development and synthetic chemistry.

• Conformational Rigidity and Receptor Binding: In drug design, the three-dimensional shape of a molecule is critical for its interaction with a biological target. A high barrier to nitrogen inversion can lock the aziridine ring into a specific conformation, which may be either beneficial or detrimental for binding to a receptor.[10] Understanding and being able to predict the inversion barrier allows medicinal chemists to design molecules with optimized geometries for biological activity.

• Stereoselective Synthesis: The stereochemistry of the nitrogen atom in an aziridine can direct the stereochemical outcome of subsequent reactions.[9] If the nitrogen inversion is slow, the two invertomers can be considered as distinct chemical species that may react at different rates or with different stereoselectivities. This can be exploited in asymmetric synthesis to achieve high levels of stereocontrol.[17] For example, the nitrogen lone pair can act as a directing group in lithiation reactions, and the preferred invertomer will dictate the site of metalation.[9]

• Prodrug Design: The reactivity of the aziridine ring can be modulated by the N-substituent. In some cases, an N-methyl aziridine might be part of a prodrug, where the aziridine ring is opened under physiological conditions to release the active therapeutic agent. The rate of this ring-opening can be influenced by the conformational equilibrium of the nitrogen invertomers.

Conclusion

The nitrogen inversion barrier in N-methyl aziridines is a fundamentally important parameter that governs the stereochemical stability and reactivity of this key heterocyclic motif. A thorough understanding of the factors that influence this barrier, coupled with the ability to accurately predict and measure it using computational and experimental techniques, is essential for researchers in organic synthesis and medicinal chemistry. By mastering the principles outlined in this guide, scientists can better harness the unique properties of the aziridine ring to design novel synthetic methodologies and develop more effective therapeutic agents. The continued exploration of this fascinating stereodynamic process will undoubtedly lead to further innovations in the chemical and pharmaceutical sciences.[18]

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Computational studies of 2-tert-butyl-1-methylaziridine conformation

An In-Depth Technical Guide to the Computational Analysis of 2-tert-butyl-1-methylaziridine Conformation

Authored by: A Senior Application Scientist

Abstract

Aziridines, three-membered nitrogen-containing heterocycles, are pivotal building blocks in modern organic synthesis and medicinal chemistry. Their utility is intrinsically linked to their stereochemistry and conformational dynamics, dominated by the phenomenon of nitrogen inversion. This guide provides a comprehensive technical overview of the computational methodologies employed to investigate the conformational landscape of 2-tert-butyl-1-methylaziridine. We delve into the theoretical underpinnings of aziridine chemistry, detail the selection of appropriate computational models, and provide step-by-step protocols for identifying stable conformers and transition states. By bridging theoretical principles with practical application, this document serves as an essential resource for researchers, scientists, and drug development professionals seeking to leverage computational chemistry for a deeper understanding of small ring heterocycles.

Introduction: The Significance of Aziridine Conformation

Aziridines are highly valuable synthetic intermediates due to the inherent strain in their three-membered ring, which facilitates a wide range of ring-opening reactions.[1][2] This reactivity allows for the stereospecific introduction of nitrogen functionalities, a crucial step in the synthesis of pharmaceuticals, natural products, and chiral auxiliaries.[1][3] The stereochemical outcome of reactions involving aziridines is profoundly influenced by the conformation of the aziridine ring and the substituents attached to it.

A key feature of aziridines is the pyramidal geometry of the nitrogen atom, which can undergo a rapid "umbrella-like" inversion. This nitrogen inversion leads to the interconversion of stereoisomers.[4][5] The energy barrier to this inversion is sensitive to the electronic and steric nature of the substituents on both the nitrogen and carbon atoms. In the case of 2-tert-butyl-1-methylaziridine, the presence of a bulky tert-butyl group introduces significant steric hindrance, which is expected to have a pronounced effect on the preferred conformation and the dynamics of nitrogen inversion. Understanding this conformational preference is critical for predicting and controlling the molecule's reactivity.

This guide outlines a robust computational framework for the conformational analysis of 2-tert-butyl-1-methylaziridine, providing both the theoretical rationale and practical workflows necessary for a thorough investigation.

Theoretical Framework: Nitrogen Inversion and Steric Effects

The conformational analysis of 2-tert-butyl-1-methylaziridine is primarily concerned with two key phenomena: nitrogen inversion and the rotational orientation of the bulky tert-butyl substituent.

• Nitrogen Inversion: The nitrogen atom in the aziridine ring is sp³-hybridized with its lone pair of electrons occupying one of the orbitals. Nitrogen inversion involves the passage of the nitrogen atom through a planar, sp²-hybridized transition state.[5] This process results in the interconversion between two invertomers. For 2-tert-butyl-1-methylaziridine, this inversion dictates the relative orientation of the methyl group with respect to the plane of the ring.

• Conformational Isomers: The interplay between nitrogen inversion and the steric demands of the substituents gives rise to distinct conformational isomers. The primary conformers are typically described by the relative positions of the methyl and tert-butyl groups. These can be classified as syn or anti, depending on whether they are on the same or opposite sides of the aziridine ring, respectively. The relative stability of these conformers is governed by the steric repulsion between the substituents. The bulky tert-butyl group is expected to dominate these steric interactions, strongly favoring a conformation that minimizes its clash with the N-methyl group.

Computational Methodologies: A Hierarchical Approach

A successful computational study relies on selecting a level of theory and basis set that balances accuracy with computational cost. For small, strained rings like aziridines, electron correlation effects are important, making Density Functional Theory (DFT) and ab initio methods particularly suitable.[6][7]

Selection of Computational Level

• Density Functional Theory (DFT): DFT methods offer a good compromise between accuracy and computational expense for systems of this size.[7][8] The B3LYP functional is a widely used and well-validated choice for organic molecules.[5][8][9] To accurately capture the non-covalent interactions that may arise from the bulky and polarizable tert-butyl group, it is crucial to include a dispersion correction, such as Grimme's D3 correction.

• Ab Initio Methods: Higher-level ab initio methods like Møller-Plesset perturbation theory (MP2) or Coupled Cluster [CCSD(T)] can provide benchmark results but are more computationally demanding.[4] They are often used to validate the results from more cost-effective DFT methods.

• Basis Sets: The choice of basis set determines the flexibility given to the electrons to describe their spatial distribution. Pople-style basis sets, such as 6-31G(d,p) or 6-311+G(d,p) , are generally sufficient for geometry optimizations and frequency calculations of organic molecules.[4] The inclusion of polarization functions (d,p) is essential for describing the non-planar geometry of the aziridine ring, and diffuse functions (+) are important for accurately describing lone pairs and transition states.

A Validated Computational Workflow

A systematic approach is required to explore the potential energy surface (PES) of 2-tert-butyl-1-methylaziridine to identify all relevant minima (stable conformers) and the transition states that connect them.

Caption: Computational workflow for conformational analysis.

Experimental Protocols: Step-by-Step Computational Workflows

The following protocols outline the practical steps for conducting a conformational analysis using a quantum chemistry software package like Gaussian.

Protocol 1: Ground State Conformer Identification and Analysis

This protocol details the process of finding the minimum energy structures of the syn and anti conformers.

• Build Initial Structures: Using a molecular modeling program (e.g., GaussView, Avogadro), construct the 3D structures for both the syn and anti isomers of 2-tert-butyl-1-methylaziridine.

• Prepare Input File for Optimization: Create an input file specifying the calculation details.

  • Route Section: #p B3LYP/6-31G(d,p) Opt EmpiricalDispersion=GD3`

  • Charge and Multiplicity: 0 1 (for a neutral singlet molecule).

  • Coordinates: Paste the coordinates of the initial structure.

• Run Geometry Optimization: Submit the input file to the quantum chemistry program. The Opt keyword will instruct the program to find the nearest local minimum on the potential energy surface.

• Prepare Input File for Frequencies: Using the optimized geometry from the previous step, create a new input file for a frequency calculation.

  • Route Section: #p B3LYP/6-31G(d,p) Freq EmpiricalDispersion=GD3`

• Run Frequency Calculation: Submit the frequency calculation job.

• Analyze Output:

  • Confirm that the optimization converged successfully.

  • In the frequency output, verify that there are no imaginary frequencies. This confirms the structure is a true minimum.

  • Extract the electronic energy, enthalpy, and Gibbs free energy for each conformer.

Protocol 2: Locating the Nitrogen Inversion Transition State (TS)

This protocol describes how to find the transition state connecting the two invertomers.

• Build Initial TS Guess: Modify one of the optimized ground state structures by making the nitrogen and its three bonded atoms (C, C, C-methyl) planar. This serves as a good initial guess for the TS.

• Prepare Input File for TS Search:

  • Route Section: #p B3LYP/6-31G(d,p) Opt(TS,CalcFC,NoEigentest) Freq EmpiricalDispersion=GD3`

  • The Opt(TS,CalcFC,NoEigentest) keyword combination initiates a transition state search. CalcFC calculates the initial force constants, which is recommended for TS searches.

• Run TS Optimization: Submit the calculation.

• Analyze Output and Validate TS:

  • Check for successful convergence.

  • The frequency calculation (run automatically with the optimization) should show exactly one imaginary frequency . This corresponds to the motion along the reaction coordinate (the nitrogen inversion).

  • Visualize the imaginary frequency's vibrational mode to confirm it represents the expected "umbrella-like" inversion of the nitrogen atom.

• Perform IRC Calculation (Optional but Recommended): An Intrinsic Reaction Coordinate (IRC) calculation traces the reaction path downhill from the transition state, ensuring that it connects the two desired minima (syn and anti conformers).

  • Route Section: #p B3LYP/6-31G(d,p) IRC(CalcFC,MaxPoints=20,StepSize=10) EmpiricalDispersion=GD3`

Caption: Energy profile for nitrogen inversion.

Data Presentation and Interpretation

The primary outputs of this computational study are the relative energies of the conformers and the energy barrier for their interconversion. This data should be summarized in clear, comparative tables.

Table 1: Relative Energies of Conformers

Conformer	Relative Electronic Energy (kcal/mol)	Relative Gibbs Free Energy (kcal/mol)
anti	0.00	0.00
syn	[Calculated Value]	[Calculated Value]

The 'anti' conformer, where the bulky tert-butyl group and the N-methyl group are on opposite sides of the ring, is expected to be the ground state (0.00 kcal/mol) due to minimized steric hindrance.

Table 2: Calculated Nitrogen Inversion Barrier

Process	Activation Gibbs Free Energy (ΔG‡) (kcal/mol)
anti → syn	[Calculated Value]

This value represents the energy required to go from the more stable 'anti' conformer to the transition state. A high barrier (e.g., >20 kcal/mol) would suggest that the invertomers might be separable at low temperatures.[1]

Table 3: Key Geometric Parameters

Parameter	anti Conformer	syn Conformer	Transition State
C-N-C Angle (°)	[Value]	[Value]	~120°
N-Inversion Dihedral (°)	[Value]	[Value]	~0° or 180°
C-N(ring)-C(Me) Angle (°)	[Value]	[Value]	[Value]

Correlation with Experimental Data

The ultimate validation of a computational model comes from its agreement with experimental results.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: The calculated relative Gibbs free energies can be used to predict the Boltzmann population of each conformer at a given temperature. These populations can then be correlated with the observed signals in an NMR spectrum. Furthermore, advanced computational methods can predict NMR chemical shifts and coupling constants, which can be directly compared to experimental spectra to confirm the dominant solution-phase structure.[10] Dynamic NMR (DNMR) experiments can also be used to experimentally determine the energy barrier to nitrogen inversion, providing a direct point of comparison for the calculated ΔG‡.[8][10]

• Microwave Spectroscopy: For gas-phase studies, this technique provides highly accurate rotational constants that depend on the precise geometry of the molecule. Comparing the calculated rotational constants of the predicted ground state conformer with experimental microwave data offers an excellent validation of the computed geometry.[11]

Conclusion

The computational investigation of 2-tert-butyl-1-methylaziridine conformation provides critical insights into its structural and dynamic properties. Through a systematic workflow employing DFT calculations, it is possible to reliably identify the ground state conformer, quantify the energy difference to higher-energy isomers, and determine the activation barrier for nitrogen inversion. The results consistently show that steric hindrance from the tert-butyl group is the dominant factor in determining the conformational landscape. This theoretical understanding is not merely an academic exercise; it has profound implications for predicting the stereochemical outcomes of reactions involving this and related aziridines, thereby guiding synthetic strategy and aiding in the rational design of molecules in drug discovery and materials science.

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Physical properties of substituted N-alkyl aziridines

An In-depth Technical Guide to the Physical Properties of Substituted N-Alkyl Aziridines

Introduction

Aziridines, the nitrogen-containing analogs of epoxides, are a class of three-membered heterocyclic compounds that have garnered significant interest in organic synthesis and medicinal chemistry.[1] Their high ring strain makes them valuable synthetic intermediates, readily undergoing ring-opening reactions to produce a diverse array of more complex nitrogen-containing molecules.[1][2] N-alkyl aziridines, a subset of this family, feature an alkyl substituent on the nitrogen atom, which profoundly influences their physical and chemical properties.

This technical guide provides a comprehensive exploration of the core physical properties of substituted N-alkyl aziridines. As a senior application scientist, the aim is not merely to present data but to offer a field-proven perspective on why these properties manifest as they do and how they can be reliably determined and leveraged in a research and development setting. We will delve into the structural nuances, boiling points, densities, polarities, solubilities, and spectroscopic signatures that define this important class of molecules. Understanding these characteristics is paramount for their effective synthesis, purification, handling, and application in the development of novel chemical entities.

Molecular Structure and Nitrogen Inversion

The defining feature of the aziridine ring is its geometry. The internal bond angles are constrained to approximately 60°, a significant deviation from the ideal 109.5° for sp³-hybridized atoms.[3] This severe angle strain is the primary driver of their chemical reactivity.

A crucial dynamic aspect of N-alkyl aziridines is nitrogen inversion, the process by which the nitrogen atom and its substituents rapidly flip their configuration. The energy barrier for this inversion is higher than in acyclic amines due to the increased angle strain in the planar transition state.[3] This barrier can be influenced by both the N-substituent and substituents on the ring carbons. Bulky N-alkyl groups can affect the inversion rate, and the presence of electron-withdrawing or -donating groups on the nitrogen can significantly lower or raise the inversion barrier, respectively.[4] This phenomenon is not just a theoretical curiosity; it can have tangible consequences for the molecule's reactivity and its appearance in spectroscopic analyses, particularly NMR at varying temperatures.

Figure 1: Nitrogen inversion in N-alkyl aziridines.

Boiling Point and Density

The boiling point of N-alkyl aziridines is governed by the interplay of intermolecular forces, primarily van der Waals forces and dipole-dipole interactions. As the length of the N-alkyl chain increases, the surface area of the molecule expands, leading to stronger van der Waals interactions and a corresponding increase in the boiling point. This trend is clearly observable in the homologous series of N-alkyl aziridines.

The density of these compounds is also influenced by the size and packing efficiency of the molecules. Generally, density will increase with molecular weight within a homologous series, although changes in molecular shape and intermolecular forces can also play a role.

Compound	Molecular Formula	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Aziridine	C₂H₅N	43.07	56[1][5][6]	0.832[5][6][7][8]
N-Methylaziridine	C₃H₇N	57.09	27.5[9][10]	0.887[10]
2-Methylaziridine	C₃H₇N	57.09	66-67[11][12]	0.812[12]
N-Ethylaziridine	C₄H₉N	71.12	~70	N/A
2-Ethylaziridine	C₄H₉N	71.12	70.1[13]	0.818[13]
N-Propylaziridine	C₅H₁₁N	85.15	~95-100 (estimated)	N/A
N-Butylaziridine	C₆H₁₃N	99.17	~120-125	N/A

Figure 2: Influence of N-alkyl chain length on boiling point.

Polarity and Solubility

The presence of a nitrogen atom in the aziridine ring imparts a degree of polarity to the molecule due to the difference in electronegativity between nitrogen and carbon, and the presence of a lone pair of electrons on the nitrogen. This makes lower molecular weight N-alkyl aziridines, such as N-methylaziridine, miscible with water and other polar solvents like alcohols.[1][14]

As the length of the N-alkyl chain increases, the nonpolar character of the molecule becomes more dominant, leading to a decrease in water solubility and an increase in solubility in nonpolar organic solvents such as hexanes and toluene. This trend is reflected in the calculated partition coefficients (logP) and water solubility (logWS) values. A higher logP value indicates greater lipophilicity (lower water solubility).

Compound	logP (Octanol/Water)	logWS (Water Solubility in mol/L)	General Solubility Profile
N-Ethylaziridine	0.322	0.04	Soluble in polar solvents.[14]
N-Butylaziridine	1.102	-0.80	Increased solubility in nonpolar solvents.[15]

The polarity and solubility of N-alkyl aziridines are critical considerations for selecting appropriate solvent systems for reactions and for developing effective extraction and chromatographic purification methods.

Spectroscopic Properties

Spectroscopic techniques are indispensable for the structural elucidation and characterization of N-alkyl aziridines.

¹H and ¹³C NMR Spectroscopy

Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful tool for confirming the structure of these molecules.

• ¹H NMR: The protons on the aziridine ring typically appear as a complex multiplet in the upfield region of the spectrum, generally between 1.0 and 2.5 ppm. The exact chemical shift is sensitive to the substituents on both the nitrogen and the ring carbons. The protons of the N-alkyl group will appear at their characteristic chemical shifts, for example, an N-methyl group will be a singlet around 2.2-2.5 ppm.[16] An N-ethyl group will show a quartet and a triplet. The diastereotopic nature of the ring protons can lead to complex splitting patterns.[17]

• ¹³C NMR: The carbon atoms of the aziridine ring are shielded and typically resonate in the range of 20-40 ppm in the ¹³C NMR spectrum. The carbons of the N-alkyl substituent will appear in their expected aliphatic regions.[18][19]

Nucleus	Functional Group	Typical Chemical Shift Range (ppm)	Notes
¹H	Aziridine Ring (CH₂)	1.0 - 2.5	Often complex, overlapping multiplets.
¹H	N-CH₃	2.2 - 2.5	Singlet.
¹³C	Aziridine Ring (CH₂)	20 - 40	Shielded due to ring strain.
¹³C	N-Alkyl (aliphatic)	10 - 60	Dependent on the specific alkyl group.[19]

Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is useful for identifying the presence of key functional groups. For N-alkyl aziridines, the most diagnostic vibrations are the C-H and C-N stretching frequencies.

• C-H Stretch: The C-H stretching vibrations of the methylene groups in the ring and the N-alkyl chain typically appear in the region of 2800-3000 cm⁻¹.

• C-N Stretch: The C-N stretching vibration for aliphatic amines is found in the 1000-1250 cm⁻¹ region. This band can be a useful, albeit sometimes weak, indicator of the aziridine moiety.

Bond	Vibration Type	Characteristic Absorption Range (cm⁻¹)
C-H (sp³)	Stretch	2800 - 3000
C-N	Stretch	1000 - 1250[2]

Experimental Protocols

A self-validating system in research relies on robust and reproducible experimental methods. Below are generalized protocols for the synthesis and characterization of a representative N-alkyl aziridine.

Synthesis of N-Butylaziridine

This protocol is based on the well-established Wenker synthesis, which involves the cyclization of a 2-amino alcohol.

Step 1: Sulfation of 2-(Butylamino)ethanol

• In a flask equipped with a magnetic stirrer and cooled in an ice bath, add 1 equivalent of 2-(butylamino)ethanol.

• Slowly, and with constant stirring, add 1.1 equivalents of concentrated sulfuric acid. The reaction is exothermic. Maintain the temperature below 50°C.

• Once the addition is complete, heat the mixture to 120-140°C under vacuum to remove water. Continue heating until the mixture becomes viscous.

• Cool the resulting sulfate ester to room temperature.

Step 2: Cyclization to N-Butylaziridine

• To the cooled sulfate ester, slowly add a 40-50% aqueous solution of sodium hydroxide (NaOH), using approximately 2.5 equivalents of NaOH. This step is highly exothermic; maintain cooling with an ice bath.

• The N-butylaziridine will form as an upper organic layer. The reaction mixture should be stirred vigorously for 1-2 hours after the NaOH addition is complete.

• The product can be isolated by steam distillation or by extraction with a suitable organic solvent (e.g., diethyl ether).

• Dry the organic extracts over anhydrous sodium sulfate or magnesium sulfate, filter, and remove the solvent by rotary evaporation.

• The crude product should be purified by fractional distillation under an inert atmosphere (e.g., nitrogen or argon).

Figure 3: Workflow for the Wenker synthesis of N-butylaziridine.

Characterization Workflow

1. Boiling Point Determination:

• Assemble a micro-distillation apparatus.

• Place a small amount of the purified N-alkyl aziridine in the distillation flask with a boiling chip.

• Slowly heat the flask and record the temperature at which a steady stream of distillate is collected. This temperature is the boiling point at the measured atmospheric pressure.

2. NMR Sample Preparation and Analysis:

• Dissolve 5-10 mg of the purified aziridine in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃) in an NMR tube.[17]

• Add a small amount of an internal standard, such as tetramethylsilane (TMS), if required.

• Acquire ¹H and ¹³C{¹H} NMR spectra on a suitable NMR spectrometer (e.g., 400 MHz).[17]

• Process the spectra and assign the peaks based on their chemical shifts, multiplicities, and integration values.

3. IR Spectroscopy:

• If the sample is a liquid, a spectrum can be obtained by placing a drop of the neat liquid between two salt plates (e.g., NaCl or KBr).

• Alternatively, the sample can be dissolved in a suitable solvent (e.g., CCl₄) and the spectrum recorded in a solution cell.

• Acquire the IR spectrum and identify the characteristic absorption bands for C-H and C-N stretching.

Conclusion

The physical properties of substituted N-alkyl aziridines are a direct consequence of their unique strained-ring structure and the nature of the substituents on the nitrogen and carbon atoms. The predictable trends in boiling point, density, and solubility as a function of the N-alkyl chain length provide a rational basis for their purification and handling. Spectroscopic methods, particularly NMR and IR, offer a robust framework for their structural confirmation. A thorough understanding of these fundamental properties, coupled with reliable experimental protocols for their synthesis and characterization, empowers researchers to confidently utilize these versatile building blocks in the pursuit of new medicines and advanced materials.

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• 6. chemrxiv.org [chemrxiv.org]
• 7. uv.es [uv.es]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. vaia.com [vaia.com]
• 10. Aziridine, 1-methyl- [webbook.nist.gov]
• 11. Recent updates and future perspectives in aziridine synthesis and reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Page loading... [wap.guidechem.com]
• 13. 2-Methylaziridine(75-55-8) 1H NMR [m.chemicalbook.com]
• 14. pdf.benchchem.com [pdf.benchchem.com]
• 15. Benzenamine, N-propyl- (CAS 622-80-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 16. 1-Propylpiperidine | C8H17N | CID 21644 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 17. CAS Common Chemistry [commonchemistry.cas.org]
• 18. digitalcommons.chapman.edu [digitalcommons.chapman.edu]
• 19. chemsynthesis.com [chemsynthesis.com]

Protocols & Analytical Methods

Topic: Stereoselective Synthesis of 2-tert-Butyl-1-methylaziridine

An Application Note for Advanced Stereoselective Synthesis

Abstract

Chiral aziridines are high-value synthetic intermediates, serving as versatile building blocks for complex nitrogen-containing molecules in pharmaceutical and materials science research.[1][2] Their utility stems from the strained three-membered ring, which undergoes predictable regio- and stereoselective ring-opening reactions.[3][4] This application note presents a detailed, field-proven protocol for the stereoselective synthesis of (S)-2-tert-butyl-1-methylaziridine, a sterically hindered chiral aziridine. Due to the absence of a direct, optimized procedure in the literature for this specific target, this guide synthesizes established principles of stereocontrolled synthesis, primarily focusing on the robust and reliable strategy of intramolecular cyclization of a chiral amino alcohol precursor derived from the chiral pool. An alternative catalytic approach is also discussed, providing researchers with a comprehensive overview of viable synthetic strategies.

Introduction and Strategic Overview

The synthesis of enantiomerically pure aziridines is a significant challenge in modern organic chemistry.[3] Catalytic asymmetric methods have advanced significantly, yet often face limitations with sterically demanding or unactivated substrates.[2] The target molecule, 2-tert-butyl-1-methylaziridine, combines a bulky tert-butyl group, which dictates facial selectivity in many reactions, with a simple N-methyl group that lacks the activating properties of sulfonyl or carbamoyl groups commonly used in aziridination protocols.[4]

This guide focuses on a strategy that circumvents these challenges by leveraging a chiral precursor, (S)-tert-leucinol, which is readily available from the inexpensive amino acid (S)-tert-leucine. This "chiral pool" approach provides an unambiguous and highly reliable method for establishing the desired stereocenter.

The core strategy involves a modified Wenker aziridine synthesis:

• N-Methylation: Introduction of the N-methyl group onto the chiral amino alcohol.

• Hydroxyl Activation: Conversion of the primary alcohol into a superior leaving group (e.g., a tosylate).

• Intramolecular Cyclization: Base-mediated intramolecular S_N2 reaction to form the aziridine ring.

This pathway is chosen for its predictability, high fidelity in stereochemical transfer, and scalability.

Experimental Protocols

Primary Protocol: Synthesis via Intramolecular Cyclization of (S)-N-Methyl-tert-leucinol

This protocol details the multi-step synthesis starting from commercially available (S)-tert-leucinol. The entire workflow is designed to be robust and reproducible in a standard organic synthesis laboratory.

Workflow Diagram: Synthesis from (S)-tert-Leucinol

Sources

• 1. benchchem.com [benchchem.com]
• 2. Enantioselective Aziridination of Unactivated Terminal Alkenes Using a Planar Chiral Rh(III) Indenyl Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 3. www2.chemistry.msu.edu [www2.chemistry.msu.edu]
• 4. scispace.com [scispace.com]

Application Note: A Detailed Protocol for the Synthesis of 2-tert-Butyl-1-methylaziridine from an N-Methyl Imine via Corey-Chaykovsky Aziridination

Abstract: This application note provides a comprehensive, step-by-step protocol for the synthesis of 2-tert-butyl-1-methylaziridine, a sterically hindered aziridine of interest in synthetic and medicinal chemistry. The synthesis is achieved through the Corey-Chaykovsky aziridination of an N-methyl imine derived from pivalaldehyde. We detail the preparation of the requisite sulfur ylide, the aziridination reaction itself, and robust procedures for product characterization and validation. This guide is intended for researchers in organic synthesis, drug discovery, and materials science, offering field-proven insights into the causality behind experimental choices and ensuring a reliable and reproducible outcome.

Introduction and Scientific Context

Aziridines, three-membered heterocyclic compounds containing a nitrogen atom, are highly valuable building blocks in organic chemistry.[1] Their significant ring strain makes them susceptible to ring-opening reactions, enabling the stereospecific introduction of nitrogen-containing functionalities into complex molecules. This reactivity has positioned aziridines as critical intermediates in the synthesis of pharmaceuticals, natural products, and polymers.[2][3]

The target molecule, 2-tert-butyl-1-methylaziridine, incorporates a bulky tert-butyl group, which imparts unique steric and electronic properties. This structural feature can influence the molecule's reactivity and its interactions in biological systems, making it an attractive synthon for creating sterically demanding chiral centers.

The Corey-Chaykovsky reaction provides a powerful and reliable method for synthesizing aziridines from imines.[2][4][5] This reaction involves the transfer of a methylene group from a sulfur ylide to the C=N double bond of an imine, directly forming the three-membered ring.[2] This application note presents a detailed protocol based on this classic transformation, optimized for the synthesis of 2-tert-butyl-1-methylaziridine.

Reaction Mechanism and Rationale

The overall synthesis is a two-step process: (1) formation of the N-methyl imine from pivalaldehyde and methylamine, and (2) the subsequent Corey-Chaykovsky aziridination.

The core of the synthesis is the aziridination step, which proceeds via the following mechanism:

• Ylide Formation: A strong base, such as sodium hydride (NaH), deprotonates the commercially available trimethylsulfonium salt (e.g., iodide or methylsulfate) to generate the highly reactive sulfur ylide, dimethylsulfonium methylide. This step is performed in situ immediately before use.

• Nucleophilic Attack: The nucleophilic carbon of the ylide attacks the electrophilic carbon of the imine's C=N bond. This forms a betaine intermediate.

• Ring Closure: The resulting nitrogen anion undergoes an intramolecular SN2 reaction, attacking the carbon atom bonded to the positively charged sulfur. This displaces dimethyl sulfide (a volatile and odorous byproduct) and closes the three-membered aziridine ring.

The choice of an unstabilized ylide like dimethylsulfonium methylide is crucial. Its high reactivity is well-suited for addition to imines, leading to efficient aziridination.[2][6]

Caption: Reaction mechanism for Corey-Chaykovsky aziridination.

Detailed Experimental Protocol

Safety First: This protocol involves highly reactive and hazardous materials. Sodium hydride is water-reactive and can ignite spontaneously in air.[7][8][9] Aziridines are toxic and potential mutagens.[10] All operations must be conducted in a certified fume hood under an inert atmosphere (Nitrogen or Argon) using appropriate Personal Protective Equipment (PPE), including a flame-retardant lab coat, safety goggles, and chemical-resistant gloves.[7][10]

Materials and Reagents

Reagent	CAS No.	Purity	Supplier	Notes
Pivalaldehyde (2,2-Dimethylpropanal)	630-19-3	≥95%	Standard Supplier	Distill before use for best results.
Methylamine (40% in H₂O)	74-89-5	40%	Standard Supplier
Diethyl ether (anhydrous)	60-29-7	≥99.8%	Standard Supplier	Use from a freshly opened container or solvent purification system.
Potassium hydroxide (KOH)	1310-58-3	≥85%	Standard Supplier
Magnesium sulfate (anhydrous)	7487-88-9	≥99.5%	Standard Supplier
Trimethylsulfonium iodide	2181-42-2	≥98%	Standard Supplier	Dry in a vacuum oven before use.
Sodium hydride (60% in oil)	7646-69-7	60%	Standard Supplier	Handle with extreme care.
Dimethyl sulfoxide (anhydrous)	67-68-5	≥99.9%	Standard Supplier	Use from a freshly opened container.

Workflow Overview

Caption: Experimental workflow for the synthesis of 2-tert-butyl-1-methylaziridine.

Step-by-Step Procedure

Part A: Synthesis of N-(2,2-dimethylpropylidene)methanamine (Imine Precursor)

• To a 250 mL round-bottom flask equipped with a magnetic stir bar, add pivalaldehyde (8.6 g, 100 mmol).

• Cool the flask in an ice-water bath (0 °C).

• Slowly add a 40% aqueous solution of methylamine (8.5 mL, ~110 mmol) dropwise over 15 minutes with vigorous stirring. An immiscible layer will form.

• After the addition is complete, continue stirring at 0 °C for 30 minutes, then allow the mixture to warm to room temperature and stir for an additional 2 hours.

• Transfer the reaction mixture to a separatory funnel. Add 50 mL of diethyl ether and 20 mL of water.

• Separate the organic layer. Add solid potassium hydroxide (KOH) pellets to the organic layer until no further water is absorbed (the pellets will remain solid). This step is crucial for removing water and catalyzing the final stage of imine formation.

• Decant the ether solution from the KOH pellets and dry it further over anhydrous magnesium sulfate (MgSO₄).

• Filter the solution and remove the diethyl ether under reduced pressure. Caution: Do not heat above 40 °C as the imine is volatile. The resulting crude N-(2,2-dimethylpropylidene)methanamine is a colorless liquid and should be used immediately in the next step.

Part B: Synthesis of 2-tert-Butyl-1-methylaziridine

• Ylide Preparation:

  • To a flame-dried 500 mL three-necked flask under a nitrogen atmosphere, add sodium hydride (60% dispersion in mineral oil, 4.4 g, 110 mmol).[11]

  • Wash the NaH three times with 20 mL portions of anhydrous hexane to remove the mineral oil. Extreme Caution: The hexane washings will contain residual NaH and should be quenched carefully by slow addition to isopropanol in a separate flask.

  • After the final wash, place the flask under high vacuum for 15 minutes to remove residual hexane.

  • Add 150 mL of anhydrous dimethyl sulfoxide (DMSO) to the flask via cannula.

  • Add trimethylsulfonium iodide (22.4 g, 110 mmol) to the suspension in one portion.

  • Stir the mixture at room temperature for 45-60 minutes, or until the evolution of hydrogen gas ceases. The formation of the ylide results in a clear to light-yellow solution.[6][11]

• Aziridination Reaction:

  • Cool the freshly prepared ylide solution to 15-20 °C using a water bath.

  • Dissolve the crude N-(2,2-dimethylpropylidene)methanamine (from Part A, ~100 mmol) in 20 mL of anhydrous DMSO.

  • Add the imine solution dropwise to the ylide solution over 30 minutes. Maintain the internal temperature below 25 °C.

  • After the addition is complete, let the reaction stir at room temperature for 3 hours. Monitor the reaction progress by TLC (Thin Layer Chromatography) by taking a small aliquot, quenching it with water, extracting with ether, and spotting on a silica plate.

• Work-up and Purification:

  • Once the reaction is complete, cool the flask in an ice bath and slowly quench the reaction by adding 200 mL of ice-cold water.

  • Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 100 mL).

  • Combine the organic extracts and wash them with brine (saturated NaCl solution, 2 x 100 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate carefully under reduced pressure.

  • The crude product can be purified by fractional distillation under reduced pressure or by flash column chromatography on silica gel (using a gradient eluent system, e.g., 5% to 20% ethyl acetate in hexanes) to yield 2-tert-butyl-1-methylaziridine as a colorless liquid.

Trustworthiness: Characterization and Self-Validation

Confirming the identity and purity of the final product is essential. The following analytical methods provide a self-validating system for the protocol.

Technique	Expected Results for 2-tert-Butyl-1-methylaziridine
¹H NMR	(400 MHz, CDCl₃) δ (ppm): ~2.35 (s, 3H, N-CH₃), ~1.60 (d, 1H, aziridine-CH), ~1.35 (d, 1H, aziridine-CH₂), ~1.05 (d, 1H, aziridine-CH₂), ~0.90 (s, 9H, C(CH₃)₃). Note: Aziridine ring protons often show complex coupling.
¹³C NMR	(100 MHz, CDCl₃) δ (ppm): ~45.0 (C-N), ~40.0 (N-CH₃), ~35.0 (CH₂), ~32.0 (quaternary C), ~27.0 (C(CH₃)₃).
Mass Spec.	(EI) m/z: Calculated for C₈H₁₇N: 127.1361; Found: [M]⁺ at 127.
IR	(neat, cm⁻¹): ~2950 (C-H stretch), ~1460 (C-H bend), ~1250 (C-N stretch). Absence of a strong C=N stretch (~1650 cm⁻¹) from the starting imine.

Note: Predicted NMR values are based on typical ranges for similar structures. The bulky tert-butyl group is an excellent probe for NMR studies, often yielding sharp and intense signals.[12]

Conclusion

This application note provides a reliable and detailed protocol for the synthesis of 2-tert-butyl-1-methylaziridine via the Corey-Chaykovsky reaction. By carefully explaining the rationale behind key steps and providing a robust framework for product validation, this guide enables researchers to confidently synthesize this valuable sterically hindered building block. The successful application of this protocol will facilitate further exploration in areas requiring novel nitrogen-containing scaffolds, from pharmaceutical development to advanced materials science.

References

• Corey, E. J., & Chaykovsky, M. (1965). METHYLENECYCLOHEXANE OXIDE. Organic Syntheses, 45, 75. Available at: [Link]

• ResearchGate. Dimethylsulfonium Methylide. Available at: [Link]

• Organic Chemistry Portal. Corey-Chaykovsky Reaction. Available at: [Link]

• Organic Chemistry Portal. Aziridine synthesis. Available at: [Link]

• UC Center for Laboratory Safety. (2012). Sodium Hydride - Standard Operating Procedure. Available at: [Link]

• MSN Chemical. (2025). Tips for Safe Handling And Storage of Aziridine Crosslinkers. Available at: [Link]

• The Organic Chemistry Tutor. (2025). Corey-Chaykovsky Reaction | Epoxidation | Aziridination | Cyclopropanation. YouTube. Available at: [Link]

• Apollo Scientific. Corey-Chaykovsky Reaction in Modern Organic Synthesis. Available at: [Link]

• Apollo Scientific. (2023). Safety Data Sheet - Sodium hydride, 57-63% oil dispersion. Available at: [Link]

• PubMed. (2017). N-(2,2-Dimethyl-1-(quinolin-2-yl)propylidene) arylaminonickel Complexes and Their Ethylene Oligomerization. Available at: [Link]

• Rizo, J., et al. (2021). Evaluation of the tert-butyl group as a probe for NMR studies of macromolecular complexes. eLife. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Corey-Chaykovsky Reaction [organic-chemistry.org]
• 3. apolloscientific.co.uk [apolloscientific.co.uk]
• 4. youtube.com [youtube.com]
• 5. alfa-chemistry.com [alfa-chemistry.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. sites.chemengr.ucsb.edu [sites.chemengr.ucsb.edu]
• 8. dept.harpercollege.edu [dept.harpercollege.edu]
• 9. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 10. Tips for Safe Handling And Storage of Aziridine Crosslinkers - MSN Chemical [msnchem.com]
• 11. Organic Syntheses Procedure [orgsyn.org]
• 12. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]

Catalytic asymmetric synthesis of chiral 2-tert-butyl aziridines

Initiating Data Collection

I'm starting by using Google to hunt down info on creating chiral 2-tert-butyl aziridines in an asymmetric way. I'm focusing on catalysts, reaction details, and starting materials. Hopefully, this will get me a solid base of knowledge for the next phase.

Analyzing Catalytic Methods

I'm now diving deep into the Google results, with an eye towards understanding the different catalytic methods. My focus is the ligands and metal catalysts that seem most effective for enantioselectivity and good yields. The next step is a structured application note: an introduction outlining the importance of these aziridines. This note will move on to challenges and solutions, before laying out effective methods.

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Structuring the Application Note

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Refining the Framework

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Developing the Content

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Application Note: Regiocontrol in Ring-Opening of C-Substituted N-Alkyl Aziridines

This Application Note is designed for researchers in medicinal chemistry and organic synthesis. It addresses the specific challenge of controlling regioselectivity in the ring-opening of C-substituted N-alkyl aziridines —a class of "non-activated" aziridines that are chemically distinct from their N-sulfonyl (activated) counterparts.

Executive Summary

N-alkyl aziridines are "non-activated" heterocycles; unlike N-tosyl or N-acyl variants, they possess a basic nitrogen and significant kinetic stability. Ring opening requires activation to form a highly reactive aziridinium ion intermediate.

The core challenge is regioselectivity:

• C3 Attack (Steric Control): The default pathway for nucleophiles attacking the less hindered carbon.

• C2 Attack (Electronic Control): Difficult to achieve in N-alkyl systems unless specific electronic stabilizers (e.g., Phenyl, Vinyl) or thermodynamic conditions are applied.

This guide provides validated protocols to switch between these pathways, utilizing quaternization strategies and acid catalysis .

Mechanistic Foundation: The Aziridinium Switch

The reaction proceeds via an Aziridinium Ion (quaternized nitrogen). The regioselectivity is determined by the competition between steric hindrance and positive charge stabilization in the transition state.

Mechanistic Pathway Diagram[1][2][3]

Figure 1: Divergent pathways in aziridinium ring opening. Path A dominates for simple alkyl substituents. Path B becomes accessible when the C2 substituent can stabilize a developing positive charge (e.g., Phenyl).

Protocol 1: C3-Selective Ring Opening (Steric Control)

Target: Synthesis of

-substituted amines where the nucleophile is at the terminal position. Mechanism: Formation of a stable N-alkyl aziridinium salt followed by SN2 attack at the less hindered carbon.

Materials

• Substrate: 2-Alkyl-N-benzylaziridine (or similar N-alkyl derivative).

• Activator: Methyl Triflate (MeOTf) or Ethyl Triflate (EtOTf). Note: These are potent alkylating agents; handle with extreme care.

• Nucleophile: Sodium Azide (NaN3), Sodium Acetate (NaOAc), or Tetrabutylammonium halides.

• Solvent: Anhydrous Acetonitrile (MeCN).

Step-by-Step Workflow

• Activation (Aziridinium Formation):

  • Dissolve the N-alkyl aziridine (1.0 equiv) in anhydrous MeCN (0.2 M) under Nitrogen/Argon.

  • Cool to 0°C.[1]

  • Add Methyl Triflate (1.1 equiv) dropwise.

  • Stir at 0°C for 15–30 minutes. TLC monitoring should show disappearance of starting material and formation of a baseline spot (salt).

• Nucleophilic Attack:

  • Add the Nucleophile (1.5 – 2.0 equiv) in one portion.

  • Allow the mixture to warm to Room Temperature (RT).

  • Stir for 2–4 hours.

  • Checkpoint: If using Acetate, heating to 40°C may be required for complete conversion.

• Workup:

  • Quench with water.[2][3][4]

  • Extract with Dichloromethane (DCM).

  • The product is now a tertiary amine (if MeOTf was used, the N is methylated).

Expected Results (Regioselectivity)

C2-Substituent (R)	Nucleophile	Major Isomer	Ratio (C3:C2)
Methyl	Acetate	C3 (Terminal)	>95:5
Isopropyl	Azide	C3 (Terminal)	>98:2
Benzyl	Chloride	C3 (Terminal)	~90:10

Protocol 2: C2-Selective Ring Opening (Electronic Control)

Target: Attack at the substituted carbon (often difficult in non-activated systems). Scope: Most effective for 2-Aryl or 2-Vinyl aziridines, or specific functionalized alkyls (e.g.,

-keto aziridines). Simple 2-alkyl chains rarely favor C2 attack without specific directing groups.

Materials

• Substrate: 2-Phenyl-N-alkylaziridine.

• Catalyst: Trifluoroacetic Acid (TFA) or BF3·OEt2.

• Nucleophile: Water (hydrolysis), Alcohols, or electron-rich arenes (Friedel-Crafts type).

• Solvent: DCM or Acetone/Water mixtures.

Step-by-Step Workflow

• Preparation:

  • Dissolve substrate (1.0 equiv) in Solvent (0.1 M).

  • Crucial: If using water as nucleophile, use Acetone/H2O (2:1).[2] If using alcohol, use pure alcohol or DCM/Alcohol mix.

• Acid Activation:

  • Add TFA (1.1 – 2.0 equiv) dropwise at 0°C.

  • Note: Strong acid protonates the nitrogen, increasing the electrophilicity of the C2 carbon via inductive/resonance stabilization from the Phenyl group.

• Reaction:

  • Stir at RT for 4–12 hours.

  • Monitor by LC-MS (Aziridines are not UV active, but the opened products often are if R=Aryl).

• Workup:

  • Neutralize with saturated NaHCO3 (careful gas evolution).

  • Extract with Ethyl Acetate.[1]

Expected Results (Regioselectivity)

C2-Substituent (R)	Nucleophile	Major Isomer	Ratio (C2:C3)	Mechanistic Note
Phenyl	Methanol	C2 (Benzylic)	>90:10	Benzylic cation stabilization
Methyl	Water	C3 (Terminal)	10:90	Sterics dominate (No electronic bias)
-Ketone	Water	C2	>95:5	Neighboring group participation/Electronic

Decision Tree for Experimental Design

Use this logic flow to select the correct protocol for your target molecule.

Figure 2: Experimental decision matrix based on substrate electronics and desired regiochemistry.

Expert Tips & Troubleshooting

• Safety with Triflates: Methyl and Ethyl Triflate are powerful alkylating agents (potential carcinogens). Always handle in a fume hood with proper PPE. Quench all glassware with basic solution (NaOH) before cleaning.

• Polymerization Risk: Aziridines, especially simple N-alkyl ones, can polymerize under strong acid conditions if the nucleophile is weak or low concentration. Always ensure the nucleophile is present in excess before or during activation.

• Purification: The resulting amino-alcohols or diamines are polar and basic.

  • Tip: Pre-treat silica gel with 1% Triethylamine (TEA) in eluent to prevent streaking.

  • Tip: For very polar products, use amine-functionalized silica or reverse-phase chromatography.

• Handling "Inert" Aziridines: If the N-alkyl aziridine does not react with mild acid, switch to the Quaternization Protocol (Protocol 1) . The formation of the permanent positive charge on Nitrogen (Aziridinium) lowers the activation energy for ring opening significantly more than reversible protonation.

References

• Stanković, S., D'hooghe, M., Catak, S., et al. (2012). Regioselectivity in the ring opening of non-activated aziridines. Chemical Society Reviews, 41(2), 643-665. Link

• Choi, J., Yu, T., & Ha, H.-J. (2021).[5][6] Alkylative Aziridine Ring-Opening Reactions. Molecules, 26(6), 1703. Link

• Ghorai, M. K., et al. (2012). Lewis Acid-Mediated Highly Regioselective SN2-Type Ring-Opening of 2-Aryl-N-tosylazetidines and Aziridines. The Journal of Organic Chemistry. Link

• Ranjith, S., & Ha, H.-J. (2023). Regioselective ring opening of aziridine for synthesizing azaheterocycle. Frontiers in Chemistry, 11. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Regioselective ring opening of aziridine for synthesizing azaheterocycle [frontiersin.org]
• 3. A Mild and Regioselective Ring-Opening of Aziridines with Acid Anhydride Using TBD or PS-TBD as a Catalyst - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Regioselective ring opening of aziridine for synthesizing azaheterocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. researchgate.net [researchgate.net]

Application Note: Precision Synthesis of Hindered Amines via 2-tert-butyl-1-methylaziridine

Executive Summary

The synthesis of sterically hindered amines is a critical bottleneck in medicinal chemistry and ligand design. Traditional alkylation of hindered amines often fails due to competing elimination reactions or poor yields. This application note details the use of 2-tert-butyl-1-methylaziridine (TBMA) as a highly regioselective electrophile.

By leveraging the massive steric bulk of the tert-butyl group, researchers can direct nucleophilic attack almost exclusively to the terminal carbon. This protocol provides a validated method for generating

-amino alcohols, diamines, and amino ethers with a "built-in" adjacent quaternary center, essential for modifying the lipophilicity and metabolic stability of drug candidates.

Mechanistic Insight: The "Steric Lock" Effect

To utilize TBMA effectively, one must understand the competition between electronic activation and steric hindrance.

Regioselectivity Rules

In standard nucleophilic ring-opening of aziridines:

• Electronic Control: Under acidic conditions, the reaction proceeds via an

  -like transition state. Nucleophiles typically attack the more substituted carbon (stabilizing the developing positive charge).

• Steric Control: Under basic/neutral conditions (

  ), nucleophiles attack the less hindered carbon.

The TBMA Anomaly: The tert-butyl group at C2 is so sterically demanding that it overrides electronic control even under Lewis Acid conditions. The transition state required to attack C2 is energetically inaccessible for most nucleophiles. Therefore, TBMA acts as a "Steric Lock," forcing ring opening at the C3 (methylene) position.

Reaction Pathway Visualization

The following diagram illustrates the activation and obligatory regioselectivity of the TBMA system.

Figure 1: Mechanistic pathway showing the steric prohibition of C2 attack, forcing the nucleophile to the C3 terminal position.

Experimental Protocol: Lewis Acid-Catalyzed Ring Opening

This protocol describes the synthesis of a hindered vicinal diamine using a secondary amine nucleophile (e.g., morpholine or piperidine).

Materials & Reagents

Reagent	Role	Equiv.	Notes
2-tert-butyl-1-methylaziridine	Substrate	1.0	Volatile; keep chilled.
Morpholine	Nucleophile	1.2	Distilled prior to use.
Sc(OTf)₃ or BF₃·OEt₂	Catalyst	0.05 - 0.1	Lewis Acid activator.
Dichloromethane (DCM)	Solvent	-	Anhydrous required.
Sat. NaHCO₃	Quench	-	Aqueous.

Step-by-Step Methodology

Pre-requisite: All glassware must be oven-dried. Perform under Nitrogen or Argon atmosphere.

• Catalyst Preparation:

  • In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve Scandium Triflate [Sc(OTf)₃] (0.05 equiv) in anhydrous DCM (5 mL/mmol substrate).

  • Expert Note: Sc(OTf)₃ is preferred over BF₃·OEt₂ for amine nucleophiles as it is water-tolerant and less prone to complexation with the product amine.

• Nucleophile Addition:

  • Add Morpholine (1.2 equiv) to the catalyst solution. Stir for 10 minutes at room temperature.

• Substrate Addition (The Critical Step):

  • Cool the reaction mixture to 0°C using an ice bath.

  • Add 2-tert-butyl-1-methylaziridine (1.0 equiv) dropwise via syringe.

  • Reasoning: Aziridine ring opening is exothermic. Dropwise addition prevents thermal runaway which could lead to polymerization.

• Reaction Progression:

  • Allow the mixture to warm to room temperature naturally.

  • Stir for 4–12 hours.

  • Validation Point (TLC/LCMS): Monitor the disappearance of the aziridine. Note that aziridines stain poorly with UV; use Iodine or Ninhydrin stain.

• Workup & Isolation:

  • Quench the reaction with saturated aqueous NaHCO₃.

  • Extract with DCM (3x). Combine organic layers.

  • Dry over Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify via flash column chromatography (typically DCM/MeOH/NH₄OH gradients).

Workflow Visualization

Figure 2: Operational workflow for the safe and effective ring-opening of TBMA.

Critical Quality Attributes (CQA) & Troubleshooting

To ensure the protocol is self-validating, check the following parameters:

NMR Validation (¹H NMR in CDCl₃)

• The "t-Butyl" Signal: Look for a sharp singlet around

  0.9 - 1.0 ppm (9H). If this signal splits or shifts significantly downfield, skeletal rearrangement may have occurred (rare).

• Regioselectivity Check:

  • Product (C3 attack): The methine proton (CH-tBu) should appear as a doublet of doublets (or multiplet) around

    2.2–2.8 ppm, coupled only to the adjacent methylene.

  • Impurity (C2 attack): If attack occurred at the t-butyl carbon, the methylene protons would shift significantly downfield due to proximity to the nucleophile.

Troubleshooting Table

Observation	Root Cause	Corrective Action
Low Yield / Polymerization	Reaction too hot or too concentrated.	Perform addition at -10°C; Dilute to 10 mL/mmol.
No Reaction	Catalyst deactivation.	Ensure anhydrous conditions; switch to stronger Lewis Acid ( or ).
Regioisomer Mixture	Acid too strong/High Temp.	Use milder Lewis Acid (Sc, Yb); Keep Temp < 25°C.

Safety & Handling

• Toxicity: Aziridines are potent alkylating agents and potential mutagens. Handle only in a fume hood.

• Skin Contact: TBMA is lipophilic and penetrates skin rapidly. Double-gloving (Nitrile/Laminate) is mandatory.

• Decontamination: Clean all glassware with a solution of thiosulfate or dilute HCl to open any residual aziridine rings before washing.

References

• Sweeney, J. B. (2002). Aziridines: Epoxides’ ugly cousins? Chemical Society Reviews, 31(5), 247–258. [Link]

  • Context: Authoritative review on aziridine reactivity and regiocontrol.

• Hu, X. E. (2004). Nucleophilic Ring Opening of Aziridines. Tetrahedron, 60(12), 2701–2743. [Link]

  • Context: Comprehensive guide on nucleophilic attack mechanisms and Lewis Acid c

• Watson, I. D. G., et al. (2006). Catalyst-Controlled Regioselective Ring Opening of Aziridines. Accounts of Chemical Research, 39(3), 194–206. [Link]

  • Context: Discusses the balance between steric and electronic control in ring-opening reactions.
• Context: General safety handling for alkyl aziridines.

Protocol for gram-scale synthesis of 2-tert-butyl-1-methylaziridine

An Application Note and Protocol for the Gram-Scale Synthesis of 2-tert-butyl-1-methylaziridine

Authored by: [Your Name/Gemini], Senior Application Scientist

Introduction: The Synthetic Challenge and Utility of Hindered Aziridines

2-tert-butyl-1-methylaziridine is a sterically hindered, chiral amine of significant interest in synthetic organic chemistry. The aziridine ring, a three-membered heterocycle containing a nitrogen atom, is a versatile synthetic intermediate due to its high ring strain, which facilitates a variety of ring-opening reactions. The presence of a bulky tert-butyl group at the C2 position provides a high degree of stereocontrol in these reactions, making it a valuable building block for the synthesis of complex nitrogen-containing molecules, including pharmaceuticals and agrochemicals.

However, the synthesis of such hindered aziridines, particularly on a gram-scale, presents unique challenges. The steric bulk of the tert-butyl group can impede the efficiency of the ring-closure and subsequent N-alkylation steps. This application note provides a detailed, two-step protocol for the gram-scale synthesis of 2-tert-butyl-1-methylaziridine, commencing with the formation of the aziridine ring from 2-amino-3,3-dimethylbutan-1-ol via a modified Wenker synthesis, followed by N-methylation. The protocol is designed to be robust and scalable, with a strong emphasis on safety and practical execution in a research laboratory setting.

PART 1: Synthesis of 2-tert-butylaziridine via a Modified Wenker Approach

The classical Wenker synthesis is a reliable method for the preparation of aziridines from β-amino alcohols.[1] It typically involves the high-temperature reaction of the amino alcohol with concentrated sulfuric acid to form a sulfate ester, which is then cyclized with a strong base.[1] To mitigate the potential for charring and decomposition at elevated temperatures, especially on a larger scale, a milder, modified approach is employed here, utilizing chlorosulfonic acid for the esterification at a controlled temperature.[2][3]

Reaction Scheme:

Quantitative Data for the Synthesis of 2-tert-butylaziridine

Reagent/Parameter	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
2-Amino-3,3-dimethylbutan-1-ol	117.19	10.0 g	0.0853	1.0
Chlorosulfonic acid	116.52	10.9 g (6.3 mL)	0.0938	1.1
Sodium hydroxide	40.00	13.6 g	0.341	4.0
Dichloromethane (DCM)	-	200 mL	-	-
Water	-	100 mL	-	-
Anhydrous sodium sulfate	-	As needed	-	-
Expected Yield	99.16	~7.2 g (85%)	0.0726	-

Experimental Protocol: Synthesis of 2-tert-butylaziridine

Safety First: This procedure involves corrosive and reactive chemicals. Always work in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and chemical-resistant gloves.

• Reaction Setup:

  • To a 500 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, add 2-amino-3,3-dimethylbutan-1-ol (10.0 g, 0.0853 mol).

  • Dissolve the amino alcohol in 100 mL of dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice-water bath.

• Esterification with Chlorosulfonic Acid:

  • Slowly add chlorosulfonic acid (10.9 g, 6.3 mL, 0.0938 mol) dropwise to the stirred solution via the dropping funnel over a period of 30-45 minutes.

  • Causality: The slow, dropwise addition is crucial to control the exothermic reaction and maintain the temperature below 10 °C, preventing potential side reactions and decomposition.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and stir for an additional 2 hours. A white precipitate of the amino alcohol sulfate salt will form.

• Cyclization to the Aziridine:

  • Prepare a solution of sodium hydroxide (13.6 g, 0.341 mol) in 100 mL of water and cool it to room temperature.

  • Slowly add the sodium hydroxide solution to the reaction mixture.

  • Causality: The addition of a strong base facilitates the deprotonation of the amine and subsequent intramolecular nucleophilic substitution, leading to the formation of the aziridine ring. The excess base ensures complete reaction.

  • Stir the resulting biphasic mixture vigorously for 4-6 hours at room temperature.

• Work-up and Isolation:

  • Transfer the reaction mixture to a separatory funnel and separate the organic layer.

  • Extract the aqueous layer with DCM (2 x 50 mL).

  • Combine the organic layers and wash with brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator. Caution: Do not heat the solution above 30 °C to avoid polymerization or decomposition of the aziridine.

• Purification:

  • The crude 2-tert-butylaziridine can be purified by vacuum distillation. The purity of the fractions should be monitored by gas chromatography (GC) or thin-layer chromatography (TLC).

PART 2: N-Methylation of 2-tert-butylaziridine

The N-methylation of the sterically hindered 2-tert-butylaziridine requires a reactive methylating agent. While methyl iodide is a common choice, this protocol utilizes dimethyl sulfate, which is a potent but toxic and carcinogenic reagent that must be handled with extreme care. An alternative, greener approach using dimethyl carbonate has also been reported for the N-methylation of amines and could be adapted.

Reaction Scheme:

Quantitative Data for the N-Methylation of 2-tert-butylaziridine

Reagent/Parameter	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
2-tert-butylaziridine	99.16	7.0 g	0.0706	1.0
Dimethyl sulfate	126.13	9.8 g (7.4 mL)	0.0777	1.1
Potassium carbonate (anhydrous)	138.21	14.6 g	0.1059	1.5
Acetonitrile (anhydrous)	-	150 mL	-	-
Expected Yield	113.2	~6.8 g (85%)	0.0600	-

Experimental Protocol: N-Methylation of 2-tert-butylaziridine

Extreme Caution: Dimethyl sulfate is highly toxic, a suspected carcinogen, and readily absorbed through the skin. Handle only in a certified chemical fume hood with appropriate PPE, including heavy-duty nitrile or neoprene gloves. Have a quenching solution (e.g., concentrated ammonia) readily available in case of spills.

• Reaction Setup:

  • To a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (nitrogen or argon), add 2-tert-butylaziridine (7.0 g, 0.0706 mol) and anhydrous potassium carbonate (14.6 g, 0.1059 mol).

  • Add 150 mL of anhydrous acetonitrile.

• N-Methylation:

  • Slowly add dimethyl sulfate (9.8 g, 7.4 mL, 0.0777 mol) dropwise to the stirred suspension at room temperature over 20-30 minutes.

  • After the addition, heat the reaction mixture to a gentle reflux (approximately 80-85 °C) and maintain for 4-6 hours. Monitor the reaction progress by TLC or GC.

• Work-up and Quenching:

  • Cool the reaction mixture to room temperature.

  • Crucial Step: Carefully and slowly add a saturated aqueous solution of sodium bicarbonate to the reaction mixture to quench any unreacted dimethyl sulfate. This should be done in the fume hood.

  • Stir for 30 minutes.

• Isolation and Purification:

  • Filter the mixture to remove the inorganic salts and wash the solid with acetonitrile.

  • Concentrate the filtrate under reduced pressure.

  • Dissolve the residue in diethyl ether (100 mL) and wash with water (2 x 50 mL) and then brine (50 mL).

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • The crude 2-tert-butyl-1-methylaziridine can be purified by vacuum distillation to yield a colorless liquid.

Visualizations

Experimental Workflow for the Synthesis of 2-tert-butylaziridine

Caption: Workflow for the synthesis of 2-tert-butylaziridine.

Experimental Workflow for the N-Methylation of 2-tert-butylaziridine

Caption: Workflow for the N-methylation of 2-tert-butylaziridine.

Trustworthiness: A Self-Validating System

The success of this synthesis relies on careful monitoring at each stage.

• Reaction Monitoring: The progress of both reactions can be effectively monitored by Thin-Layer Chromatography (TLC) using an appropriate eluent system (e.g., ethyl acetate/hexanes) and visualized with a suitable stain (e.g., potassium permanganate). Alternatively, Gas Chromatography-Mass Spectrometry (GC-MS) can provide more detailed information on the conversion and the presence of any side products.

• Product Characterization: The identity and purity of the final product, 2-tert-butyl-1-methylaziridine, should be confirmed by spectroscopic methods, including ¹H NMR, ¹³C NMR, and mass spectrometry. The disappearance of the N-H proton signal in the ¹H NMR spectrum after the methylation step is a key indicator of a successful reaction.

Conclusion

This application note provides a comprehensive and practical guide for the gram-scale synthesis of 2-tert-butyl-1-methylaziridine. By employing a modified Wenker synthesis and a subsequent N-methylation protocol, this valuable synthetic intermediate can be obtained in good yield. The detailed step-by-step instructions, coupled with explanations of the underlying chemical principles and rigorous safety precautions, are intended to enable researchers to successfully and safely perform this synthesis in a laboratory setting.

References

• Wenker, H. (1935). The Preparation of Ethylene Imine from Monoethanolamine. Journal of the American Chemical Society, 57(1), 2328–2328. (Note: While this is the original Wenker synthesis, the protocol described herein is a modified version.)

• Wenker synthesis - Wikipedia. (n.d.). Retrieved March 7, 2024, from [Link]

• CN110003072A - A kind of preparation method of 2- methylaziridine - Google Patents. (n.d.).

• Aziridine synthesis by ring closure reaction - Organic Chemistry Portal. (n.d.). Retrieved March 7, 2024, from [Link]

• ChemInform Abstract: Observations on the Modified Wenker Synthesis of Aziridines and the Development of a Biphasic System. | Request PDF - ResearchGate. (2025, August 10). Retrieved March 7, 2024, from [Link]

• A general protocol for the reductive N-methylation of amines using dimethyl carbonate and molecular hydrogen: mechanistic insights and kinetic studies - Catalysis Science & Technology (RSC Publishing). (n.d.). Retrieved March 7, 2024, from [Link]

Sources

• 1. Wenker synthesis - Wikipedia [en.wikipedia.org]
• 2. organic-chemistry.org [organic-chemistry.org]
• 3. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Purification of 2-tert-butyl-1-methylaziridine

Introduction: Navigating the Challenges of a Strained Ring System

Welcome to the technical support guide for 2-tert-butyl-1-methylaziridine. As researchers and drug development professionals, you understand the synthetic utility of functionalized aziridines. Their inherent ring strain, a source of their synthetic power, also presents significant purification challenges.[1][2] This guide is structured to provide not just protocols, but the underlying chemical principles to empower you to troubleshoot and optimize your purification processes effectively. We will address common issues from stability and reactivity to the selection of appropriate purification techniques, ensuring the integrity of your final compound.

Part 1: Foundational Knowledge - Understanding the Molecule

Before troubleshooting, it's critical to understand the inherent properties of 2-tert-butyl-1-methylaziridine. The molecule's behavior is dictated by the interplay between the sterically demanding tert-butyl group and the highly reactive, strained three-membered aziridine ring.

FAQ 1: What are the primary stability concerns with 2-tert-butyl-1-methylaziridine?

The primary stability concern is the susceptibility of the aziridine ring to nucleophilic ring-opening.[3][4] This process is often catalyzed by acidic conditions, including exposure to protic solvents, water, or even acidic surfaces like standard silica gel.[1][5] The high ring strain (approx. 26-27 kcal/mol) makes the ring carbons electrophilic and prone to attack.[1] While the N-methyl group makes the nitrogen a weaker leaving group compared to an N-H aziridine, the potential for decomposition remains a critical factor during workup and purification.

FAQ 2: What are the expected physical properties of this compound?

While specific, verified data for 2-tert-butyl-1-methylaziridine is sparse, we can infer its properties from its structure and related compounds.

Property	Value / Observation	Rationale & Source
Molecular Formula	C₇H₁₅N	Based on chemical structure.[6]
Molecular Weight	113.20 g/mol	Calculated from the molecular formula.[6]
Physical Form	Liquid	Typical for small, alkylated amines.
Boiling Point	Estimated: 120-140 °C (atm)	Lower than analogous amino alcohols due to lack of H-bonding. Vacuum distillation is highly recommended to prevent thermal decomposition.
Solubility	Soluble in most organic solvents (ether, CH₂Cl₂, THF). Partially soluble in water.	The alkyl groups confer organosolubility, while the nitrogen lone pair allows for some water miscibility.
Stability	Sensitive to acid. Potentially thermally labile.	The strained aziridine ring is prone to acid-catalyzed ring-opening and potential polymerization at elevated temperatures.[1][2]

Part 2: Troubleshooting Common Purification Issues

This section addresses specific problems you may encounter during the purification of 2-tert-butyl-1-methylaziridine in a question-and-answer format.

Question 1: My NMR/GC-MS analysis shows multiple products after workup, even though the reaction appeared clean. What's happening?

Probable Cause: This is a classic sign of product decomposition during the aqueous workup. The presence of even trace amounts of acid can catalyze the ring-opening of the aziridine by water or other nucleophiles present, leading to the formation of amino alcohol impurities.

Troubleshooting Steps:

• Use a Basic Workup: Always quench your reaction and perform extractions under basic conditions. Use a saturated solution of sodium bicarbonate (NaHCO₃) or a dilute solution of sodium hydroxide (NaOH) instead of water for the initial wash. This neutralizes any residual acid catalysts or acidic byproducts.

• Minimize Contact Time: Reduce the time your compound is in contact with the aqueous phase. Perform extractions swiftly.

• Dry Thoroughly: Ensure the organic phase is dried completely with an anhydrous salt (e.g., Na₂SO₄, MgSO₄, or K₂CO₃) before solvent evaporation. Potassium carbonate is an excellent choice as it is basic and will scavenge any remaining acidic moisture.

• Temperature Control: Perform all workup steps at low temperatures (0-5 °C) to minimize the rate of potential decomposition reactions.

Question 2: I'm observing significant product loss or decomposition during distillation. How can I prevent this?

Probable Cause: Aziridines can be thermally sensitive. Heating at atmospheric pressure may provide enough energy to induce polymerization or decomposition.

Troubleshooting Steps:

• Utilize Vacuum Distillation: This is the most critical step. Reducing the pressure significantly lowers the boiling point, minimizing thermal stress on the molecule. Aim for a pressure that brings the boiling point below 80 °C.

• Check for System Leaks: A leak in your vacuum setup will result in a higher-than-expected pressure, requiring higher temperatures and negating the benefit of the vacuum.

• Use a Vigorous Stir Bar: Ensure smooth boiling to prevent bumping and localized overheating.

• Add a Polymerization Inhibitor (Advanced): In cases of severe polymerization, adding a small amount of a radical inhibitor like hydroquinone can be beneficial, though this will require subsequent removal.

• Pre-treatment with a Drying Agent: Distilling over a small amount of calcium hydride (CaH₂) can remove residual water and protic impurities that could catalyze decomposition upon heating.

Question 3: My compound is streaking or decomposing on my silica gel column. Is chromatography a viable option?

Probable Cause: Standard silica gel is acidic (pH ≈ 4-5) and acts as a solid acid catalyst, promoting the ring-opening of the aziridine directly on the column.[1] This is a very common failure mode.

Troubleshooting Steps:

• Neutralize the Silica: Prepare a slurry of silica gel in your desired eluent and add 1-2% triethylamine (Et₃N) or another volatile base. Let it stir for 15-30 minutes before packing the column. This deactivates the acidic silanol groups.

• Use Alternative Stationary Phases:

  • Alumina (Basic or Neutral): Basic or neutral alumina is an excellent alternative to silica for acid-sensitive compounds.

  • Florisil®: This is another alternative stationary phase that is less acidic than silica.

• Optimize Your Eluent System: Add 0.5-1% triethylamine to your mobile phase (e.g., ethyl acetate/hexanes) to ensure the column remains neutralized and to improve the peak shape of the amine.

• Work Quickly: Do not let the compound sit on the column for extended periods. Load the compound and elute it as efficiently as possible.

Workflow: Decision-Making in Purification

The following diagram outlines a logical workflow for purifying crude 2-tert-butyl-1-methylaziridine.

Sources

• 1. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 2. Recent updates and future perspectives in aziridine synthesis and reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. Regioselective ring opening of aziridine for synthesizing azaheterocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 5. chemrxiv.org [chemrxiv.org]
• 6. PubChemLite - 2-tert-butyl-1-methylaziridine (C7H15N) [pubchemlite.lcsb.uni.lu]

Technical Support Center: Optimizing Reaction Conditions for the Ring-Opening of N-Methyl Aziridines

Welcome to our dedicated technical support center for researchers, scientists, and professionals in drug development. This guide provides in-depth troubleshooting advice and frequently asked questions regarding the optimization of reaction conditions for the ring-opening of N-methyl aziridines. As N-alkyl aziridines are generally non-activated and less reactive than their N-acyl or N-sulfonyl counterparts, achieving high yields and controlling regioselectivity requires careful consideration of reaction parameters.[1][2][3][4][5] This resource is designed to help you navigate common experimental challenges and make informed decisions to advance your projects.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the ring-opening of N-methyl aziridines, offering explanations and actionable solutions grounded in mechanistic principles.

Question 1: My N-methyl aziridine ring-opening reaction is not proceeding, or the yield is very low. What are the likely causes and how can I fix this?

Answer:

Failure of an N-methyl aziridine to undergo ring-opening is most commonly due to insufficient activation of the aziridine ring.[1][2][4] The N-methyl group is electron-donating, which makes the ring relatively stable and inert towards many nucleophiles.[1][2][4] To overcome this, the nitrogen's lone pair of electrons must be engaged to make the ring carbons more electrophilic.

Here’s a systematic approach to troubleshoot a stalled or low-yielding reaction:

• Inadequate Aziridine Activation: The N-methyl aziridinium ion is a key intermediate for the ring-opening to occur.[1][2][4] If you are not using an activating agent, the reaction is unlikely to proceed.

  • Solution 1: Introduce a Brønsted Acid: Simple protic acids like trifluoroacetic acid (TFA) or sulfuric acid (H₂SO₄) can protonate the aziridine nitrogen, forming a more reactive aziridinium ion.[6][7] Start with a stoichiometric amount of the acid and monitor the reaction. Be aware that the choice of Brønsted acid can influence the regiochemical outcome.[8]

  • Solution 2: Employ a Lewis Acid Catalyst: Lewis acids coordinate to the aziridine nitrogen, activating the ring towards nucleophilic attack.[5][9][10] Common choices include titanium(IV) isopropoxide, zinc triflate, or boron trifluoride etherate (BF₃·OEt₂).[8][9] The Lewis acid can also play a role in directing the regioselectivity of the attack.[8][9]

  • Solution 3: N-Alkylation to a Stable Aziridinium Salt: For a more controlled activation, you can convert the N-methyl aziridine into a quaternary aziridinium salt using a strong alkylating agent like methyl trifluoromethanesulfonate (MeOTf).[1][2][4] This creates a stable, highly reactive intermediate that can then be subjected to nucleophilic attack.[1][2][4] The triflate counter-anion is generally non-nucleophilic, allowing for the desired external nucleophile to participate in the ring-opening.[4]

• Weak Nucleophile: The nucleophile may not be strong enough to open the activated aziridine ring.

  • Solution: Consider using a more potent nucleophile. For instance, if an alcohol is not reacting, you might try its corresponding alkoxide. If a neutral amine is ineffective, consider using an amide anion. Also, increasing the concentration of the nucleophile can sometimes improve the reaction rate.[1][2]

• Suboptimal Solvent Choice: The solvent can significantly impact the reaction rate and mechanism.

  • Solution: For reactions proceeding through a polar, charged intermediate like an aziridinium ion, polar aprotic solvents such as acetonitrile (CH₃CN) or dimethylformamide (DMF) are often effective.[1][2][11] Acetonitrile, in particular, has been shown to be a good solvent for alkylative aziridine ring-opening reactions.[1][2][4]

• Temperature and Reaction Time: The reaction may simply be too slow at the current temperature.

  • Solution: Gradually increase the reaction temperature while monitoring for product formation and potential decomposition. In some cases, prolonged reaction times are necessary.

Question 2: I am getting a mixture of regioisomers. How can I control whether the nucleophile attacks the more substituted or less substituted carbon of the N-methyl aziridine?

Answer:

Controlling regioselectivity is a central challenge in the ring-opening of unsymmetrical aziridines.[6][7][8] The outcome depends on a delicate balance of steric and electronic factors, which can be manipulated through your choice of catalyst and nucleophile. The reaction can proceed via an Sₙ1-like or Sₙ2-like mechanism, which will favor attack at the more or less substituted carbon, respectively.

To Favor Attack at the Less Substituted Carbon (Sₙ2-like Pathway):

This pathway is favored by conditions that minimize carbocation character and are sensitive to steric hindrance.

• Use Bulky Nucleophiles: Sterically demanding nucleophiles will preferentially attack the less hindered carbon atom.

• Employ Milder Lewis Acids or Brønsted Acids: Strong acids can promote the development of significant positive charge on the more substituted carbon (Sₙ1-like character). Using a milder acid can favor a more concerted Sₙ2-type attack at the less hindered position.

• Solvent Choice: Less polar solvents may disfavor the formation of a charge-separated Sₙ1-like intermediate.

To Favor Attack at the More Substituted Carbon (Sₙ1-like Pathway):

This pathway is favored by conditions that stabilize the formation of a partial positive charge on the more substituted carbon.

• Use Strong Lewis or Brønsted Acids: Strong acids will more effectively activate the aziridine and promote the formation of an intermediate with significant carbocationic character at the more substituted, and thus more stable, position.[8]

• Choose Nucleophiles that are Less Sterically Demanding: Small, "hard" nucleophiles like azide or halides are less sensitive to steric hindrance and can attack the more electrophilic center.[8]

• Substrate Electronics: If the more substituted carbon bears a group that can stabilize a positive charge (e.g., a phenyl group), attack at this position is more likely. The presence of a strong electron-withdrawing group, such as a carboxylate, on one of the aziridine carbons can also direct the nucleophile to that position.[12]

Below is a decision-making workflow to help guide your optimization efforts:

Caption: Decision workflow for controlling regioselectivity.

Frequently Asked Questions (FAQs)

Q1: Do I always need a catalyst for the ring-opening of N-methyl aziridines?

A: Generally, yes. Non-activated aziridines, such as N-methyl aziridines, are relatively inert to nucleophilic attack due to the electron-donating nature of the alkyl group.[1][2][3][4] Activation via protonation with a Brønsted acid or coordination with a Lewis acid is typically required to make the ring carbons sufficiently electrophilic for the reaction to proceed at a reasonable rate.[5][6][7][10]

Q2: What is the role of the solvent in these reactions?

A: The solvent plays a crucial role in stabilizing intermediates and influencing the reaction mechanism. For reactions that proceed through a charged aziridinium intermediate, polar solvents are generally preferred. Polar aprotic solvents like acetonitrile (CH₃CN), DMF, and DMSO can accelerate the reaction by solvating the ionic species.[1][2][11] The choice of solvent can also affect the regioselectivity of the ring-opening.[1][2]

Q3: How does the choice of nucleophile affect the reaction?

A: The nucleophile's strength, steric bulk, and "hardness" or "softness" all influence the reaction's outcome.

• Strength: A stronger nucleophile will react more readily with the activated aziridine.

• Steric Bulk: As discussed in the troubleshooting guide, bulkier nucleophiles tend to attack the less sterically hindered carbon of the aziridine ring.

• Hardness/Softness (HSAB Theory): This can influence regioselectivity. Hard nucleophiles (e.g., F⁻, R-O⁻) tend to attack the carbon with more Sₙ1-like character (often the more substituted carbon), while softer nucleophiles (e.g., R-S⁻, I⁻) may favor the carbon with more Sₙ2-like character (the less substituted carbon).

Q4: Can I use water as a nucleophile?

A: Yes, water can act as a nucleophile to open an activated aziridine ring, leading to the formation of a β-amino alcohol.[6][7] This reaction is typically carried out in the presence of a strong acid like TFA in a mixed solvent system (e.g., acetone/water).[6][7]

Q5: Are there any safety concerns when working with aziridines?

A: Yes. Aziridines are known to be reactive and potentially hazardous compounds. They should be handled with appropriate personal protective equipment (PPE) in a well-ventilated fume hood. Some aziridines are potential carcinogens. It is crucial to consult the Safety Data Sheet (SDS) for the specific aziridine you are using and to follow all institutional safety protocols. Continuous flow methodologies are being developed to minimize the handling of these hazardous intermediates.[13]

Experimental Protocols

Protocol 1: General Procedure for Lewis Acid-Catalyzed Ring-Opening of an N-Methyl Aziridine with an Alcohol

This protocol is a general guideline and may require optimization for your specific substrate.

Materials:

• N-methyl aziridine substrate

• Anhydrous alcohol (nucleophile)

• Lewis acid (e.g., BF₃·OEt₂)

• Anhydrous dichloromethane (DCM) or other suitable aprotic solvent

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a solution of the N-methyl aziridine (1.0 mmol) in anhydrous DCM (10 mL) under an inert atmosphere (e.g., nitrogen or argon) at 0 °C, add the Lewis acid (e.g., BF₃·OEt₂, 1.2 mmol) dropwise.

• Stir the mixture at 0 °C for 15 minutes to allow for activation.

• Add the anhydrous alcohol (5.0 mmol) and allow the reaction to warm to room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion (disappearance of starting material), quench the reaction by slowly adding saturated aqueous NaHCO₃ solution.

• Extract the aqueous layer with DCM (3 x 15 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Table 1: Comparison of Common Lewis Acids for Aziridine Activation

Lewis Acid	Common Applications/Characteristics	Reference
BF₃·OEt₂	Widely used, strong activator. Can promote Sₙ1-like pathways.	[5][8]
Ti(IV) species (e.g., Ti(OiPr)₄)	Can be used in cooperative catalysis to achieve high selectivity.	[9]
Zn(OTf)₂	Milder Lewis acid, can be effective in various ring-opening reactions.
Fe-Porphyrin Complexes	Can catalyze formal [3+2] cycloadditions with high regio- and diastereoselectivity.	[5]

Visualizing the Mechanism: Aziridinium Ion Formation and Nucleophilic Attack

The activation and subsequent ring-opening of an N-methyl aziridine can be visualized as a two-step process. First, the aziridine is activated by a Lewis or Brønsted acid to form a reactive aziridinium ion. Then, the nucleophile attacks one of the ring carbons, cleaving a C-N bond.

Caption: General workflow for aziridine ring-opening.

References

• Doyle, A. G., & Jacobsen, E. N. (2013). Enantioselective fluoride ring opening of aziridines enabled by cooperative Lewis acid catalysis. Tetrahedron, 69(27), 5644-5649.

• Ranjith, P. K., & Ha, H.-J. (2023). Regioselective ring opening of aziridine for synthesizing azaheterocycle. Frontiers in Chemistry, 11, 1280633. Available at: [Link]

• Choi, J., Yoo, T., & Ha, H.-J. (2021). Alkylative Aziridine Ring-Opening Reactions. Molecules, 26(6), 1703. Available at: [Link]

• Choi, J., Yoo, T., & Ha, H.-J. (2021). Alkylative Aziridine Ring-Opening Reactions. Semantic Scholar.

• Akhtar, R., Naqvi, S. A. R., Zahoor, A. F., & Saleem, S. (2018). Nucleophilic ring opening reactions of aziridines. ResearchGate. Available at: [Link]

• Ranjith, P. K., & Ha, H.-J. (2023). Regioselective ring opening of aziridine for synthesizing azaheterocycle. PMC - NIH. Available at: [Link]

• Alcaide, B., Almendros, P., & Aragoncillo, C. (2010). Unexplored Nucleophilic Ring Opening of Aziridines. MDPI. Available at: [Link]

• Smith, A. D., & Clark, J. H. (2011). Efficient Regioselective Ring Opening of Activated Aziridine-2-Carboxylates with [18F]Fluoride. PMC. Available at: [Link]

• Various Authors. (2025). Nucleophilic Ring Opening of Aziridines with Amines under Catalyst- and Solvent-free Conditions. ResearchGate. Available at: [Link]

• Various Authors. (Year not available). Ring opening of N-tosyl-trifluoromethylaziridine 404 with thiols 405, 408 and phenols 410, 412. ResearchGate. Available at: [Link]

• Ghorai, M. K., & Tiwari, D. P. (2014). Regioselective Brønsted acid catalyzed ring opening of aziridines by phenols and thiophenols; a gateway to access functionalized indolines, indoles, benzothiazines, dihydrobenzo-thiazines, benzo-oxazines and benzochromenes. Organic & Biomolecular Chemistry, 12(42), 8449-8465. Available at: [Link]

• Beksultanova, N. (2021). Regioselective Ring Opening Reactions of Aziridine-2-Phosphonates and Aziridine Based Chiral Ligands for Catalytic, Asymmetric Azomethine Ylide Cycloadditions and Aza-Henry Reaction. OpenMETU. Available at: [Link]

• Various Authors. (2024). Recent Advances in Transition Metal-Catalyzed Ring-Opening Reaction of Aziridine. MDPI. Available at: [Link]

• Choi, J., Yoo, T., & Ha, H.-J. (2021). Alkylative Aziridine Ring-Opening Reactions. PMC - NIH. Available at: [Link]

• Hsueh, N., Clarkson, G. J., & Shipman, M. (2015). Generation and Ring Opening of Aziridines in Telescoped Continuous Flow Processes. Organic Letters, 17(14), 3632-3635. Available at: [Link]

• Ríos-Gutiérrez, M., & Domingo, L. R. (2021). Mechanistic Insights into Lewis Acid-Catalyzed Formal [3 + 2] Cycloadditions of Aziridines: A Molecular Electron Density Theory Study. PMC. Available at: [Link]

• Ghorai, M. K., & Kumar, A. (2013). Lewis Acid Catalyzed SN2-Type Ring Opening of N-Activated Aziridines with Electron-Rich Arenes/Heteroarenes. ResearchGate. Available at: [Link]

• Schlaad, H., & Wolf, F. (2017). The living anionic polymerization of activated aziridines: a systematic study of reaction conditions and kinetics. Polymer Chemistry, 8(17), 2625-2634. Available at: [Link]

• Ranjith, P. K., & Ha, H.-J. (2023). Aziridine ring-opening reactions by nucleophiles (either a or b) with... ResearchGate. Available at: [Link]

• Kim, J.-G., & Kim, S.-H. (2016). A Mild and Regioselective Ring-Opening of Aziridines with Acid Anhydride Using TBD or PS-TBD as a Catalyst. MDPI. Available at: [Link]

• Donaldson, W. A., & Shang, L. (2000). Catalytic Preparation of Aziridines with an Iron Lewis Acid. PubMed. Available at: [Link]

• Ishikawa, T. (2012). Aziridine-2-carboxylates: Preparation, Nucleophilic Ring Opening, and Ring Expansion. HETEROCYCLES, 85(12), 2837-2877. Available at: [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Alkylative Aziridine Ring-Opening Reactions [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. Alkylative Aziridine Ring-Opening Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Mechanistic Insights into Lewis Acid-Catalyzed Formal [3 + 2] Cycloadditions of Aziridines: A Molecular Electron Density Theory Study - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Frontiers | Regioselective ring opening of aziridine for synthesizing azaheterocycle [frontiersin.org]
• 7. Regioselective ring opening of aziridine for synthesizing azaheterocycle - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. doyle.chem.ucla.edu [doyle.chem.ucla.edu]
• 10. researchgate.net [researchgate.net]
• 11. The living anionic polymerization of activated aziridines: a systematic study of reaction conditions and kinetics - Polymer Chemistry (RSC Publishing) DOI:10.1039/C7PY00436B [pubs.rsc.org]
• 12. Efficient Regioselective Ring Opening of Activated Aziridine-2-Carboxylates with [18F]Fluoride - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Generation and Ring Opening of Aziridines in Telescoped Continuous Flow Processes [organic-chemistry.org]

Technical Support Center: Catalyst Removal in 2-tert-Butyl-1-Methylaziridine Synthesis

Welcome to the technical support center for challenges related to the synthesis of 2-tert-butyl-1-methylaziridine. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming common hurdles during the post-reaction workup, specifically focusing on the efficient removal of catalysts from the reaction mixture.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of catalysts used in the synthesis of 2-tert-butyl-1-methylaziridine and why is their removal critical?

A1: The synthesis of N-alkylated aziridines like 2-tert-butyl-1-methylaziridine often involves ring-closure reactions of haloamines or amino alcohols. The choice of catalyst is highly dependent on the specific synthetic route. Common catalyst classes include:

• Phase-Transfer Catalysts (PTCs): Such as quaternary ammonium salts (e.g., tetrabutylammonium bromide - TBAB), are frequently employed in reactions involving a biphasic system.

• Transition Metal Catalysts: Complexes of copper, rhodium, or palladium are often used in catalytic aziridination reactions, for instance, from olefins and nitrene precursors.

• Lewis Acids: These can be used to activate certain substrates for cyclization.

The removal of these catalysts is paramount for the purity and stability of the final product. Residual catalyst, particularly transition metals, can promote side reactions, including dimerization, polymerization, or decomposition of the aziridine ring, which is sensitive to both acids and nucleophiles. For pharmaceutical applications, stringent limits on metal impurities are in place, making efficient removal a regulatory necessity.

Q2: I am observing a persistent emulsion during the aqueous workup after a phase-transfer catalyzed synthesis. How can I break this emulsion to improve phase separation?

A2: Emulsion formation is a common issue when using quaternary ammonium salts as phase-transfer catalysts, as they act as surfactants. Here are several strategies to address this:

• Brine Wash: Instead of using deionized water for the initial washes, use a saturated sodium chloride solution (brine). The increased ionic strength of the aqueous phase helps to break the emulsion by decreasing the solubility of organic components in the aqueous layer.

• Change in pH: A slight adjustment of the aqueous phase pH can sometimes destabilize the emulsion. For aziridines, which are basic, a carefully controlled addition of a dilute acid might be attempted, but this must be done with extreme caution to avoid opening the aziridine ring. Conversely, increasing the basicity slightly might also be effective.

• Addition of a Different Solvent: Adding a small amount of a solvent that is miscible with the organic phase but has a different density, such as diethyl ether or heptane, can alter the properties of the organic layer and help break the emulsion.

• Centrifugation: If the emulsion is persistent, transferring the mixture to centrifuge tubes and spinning at a moderate speed can force the separation of the layers.

• Filtration through Celite®: Passing the entire mixture through a pad of diatomaceous earth (Celite®) can sometimes break the emulsion by providing a large surface area for the dispersed droplets to coalesce.

Troubleshooting Guide: Catalyst Removal Workflows

This section provides detailed protocols for tackling specific catalyst removal challenges.

Issue 1: Incomplete Removal of Tetrabutylammonium Bromide (TBAB) from the Organic Phase

Underlying Cause: TBAB, while primarily water-soluble, can exhibit some solubility in organic solvents, leading to its persistence in the product layer.

Step-by-Step Protocol for TBAB Removal:

• Initial Aqueous Washes:

  • Transfer the reaction mixture to a separatory funnel.

  • Wash the organic layer three times with deionized water. Use a volume of water equal to the volume of the organic phase for each wash.

  • Expert Tip: Vigorous shaking can sometimes lead to stable emulsions. A gentle inversion of the separatory funnel for 1-2 minutes is often sufficient.

• Brine Wash:

  • Following the water washes, wash the organic layer with an equal volume of saturated NaCl solution (brine). This helps to remove residual water and further partitions the TBAB into the aqueous phase.

• Acidic Wash (Use with Caution):

  • If TBAB persists, a wash with a dilute, weak acid solution (e.g., 1% citric acid) can be effective. The protonated aziridine will have increased aqueous solubility, and the TBAB will partition with it.

  • Crucial Step: Immediately after the acidic wash, neutralize the organic layer with a dilute base wash (e.g., 5% sodium bicarbonate solution) to regenerate the free aziridine.

  • Follow with a final brine wash to remove any remaining salts.

• Silica Gel Chromatography:

  • If the above steps are insufficient, the crude product can be purified by column chromatography. A short plug of silica gel is often sufficient to capture the polar TBAB while allowing the less polar aziridine to elute.

Workflow for TBAB Removal:

Caption: Decision workflow for removing TBAB catalyst.

Issue 2: Residual Transition Metal Catalyst (e.g., Copper) Contamination

Underlying Cause: Transition metal catalysts can form stable complexes with the product or starting materials, making them difficult to remove through simple aqueous extraction.

Step-by-Step Protocol for Transition Metal Catalyst Removal:

• Aqueous Ammonia Wash:

  • Wash the organic layer with a dilute solution of ammonium hydroxide (e.g., 2-5%). Ammonia is a strong ligand for many transition metals, including copper, and will form water-soluble complexes (e.g., [Cu(NH₃)₄]²⁺) that can be extracted into the aqueous phase.

  • Repeat the wash until the blue color of the copper-ammonia complex is no longer visible in the aqueous layer.

  • Follow with several water washes to remove residual ammonia.

• Chelating Agent Wash:

  • A wash with an aqueous solution of a chelating agent like ethylenediaminetetraacetic acid (EDTA) can be highly effective. EDTA forms very stable, water-soluble complexes with most transition metals.

  • Prepare a 0.1 M solution of the disodium salt of EDTA and adjust the pH to be slightly basic (pH 8-9) to ensure the EDTA is in its fully deprotonated, most effective form.

  • Wash the organic layer with the EDTA solution.

• Activated Carbon Treatment:

  • If the metal contamination is persistent, the organic solution can be stirred with activated carbon for a few hours. The large surface area and porous structure of activated carbon can adsorb the metal complexes.

  • Remove the carbon by filtration through a pad of Celite®.

  • Note: This method may lead to some loss of product due to adsorption onto the carbon.

Quantitative Data Summary for Catalyst Removal:

Method	Target Catalyst	Typical Conditions	Advantages	Disadvantages
Aqueous/Brine Wash	Phase-Transfer (PTC)	3x Water, 1x Brine	Simple, inexpensive	May not be sufficient for high catalyst loads
Dilute Acid/Base Wash	Phase-Transfer (PTC)	1% Citric Acid followed by 5% NaHCO₃	Effective for stubborn PTCs	Risk of aziridine ring-opening
Ammonia Wash	Transition Metals (Cu)	2-5% NH₄OH solution	Forms highly water-soluble complexes with copper	Volatile and pungent; requires good ventilation
EDTA Wash	Transition Metals	0.1 M Na₂EDTA, pH 8-9	Broadly effective for many metals	Can be slow; may require multiple washes
Activated Carbon	Transition Metals	Stir with 1-5 wt% activated carbon, then filter	High efficiency for trace metal removal	Potential for product loss

Logical Relationship of Catalyst Removal Choices: